8,8''-Bibaicalein

Core Science & Biosynthesis

The Biflavonoid 8,8''-Bibaicalein: A Technical Guide to its Natural Sources, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

8,8''-Bibaicalein is a naturally occurring biflavonoid, a dimeric compound formed from two units of the flavone (B191248) baicalein (B1667712). This molecule has garnered interest in the scientific community due to the well-documented pharmacological properties of its monomeric counterpart, which is known for its anti-inflammatory, antioxidant, and anticancer activities. This technical guide provides a comprehensive overview of the known natural sources of 8,8''-Bibaicalein, methodologies for its extraction and isolation, and an exploration of the signaling pathways it is likely to modulate based on the extensive research conducted on baicalein. All quantitative data are summarized for comparative analysis, and key experimental and biological pathways are visualized.

Natural Sources of 8,8''-Bibaicalein

8,8''-Bibaicalein has been identified in several plant species, primarily within the Lamiaceae and Bignoniaceae families. The principal sources identified in the literature are:

• Scutellaria baicalensis (Baikal Skullcap): The roots of this plant, a fundamental herb in traditional Chinese medicine, are a significant source of various flavonoids, including 8,8''-Bibaicalein. It is considered a quality marker for the dried root, known as Scutellariae Radix[1][2][3].

• Scutellaria alpina L.: This species of skullcap has also been confirmed as a natural source, with 8,8''-Bibaicalein being isolated from both its roots and leaves.

• Oroxylum indicum (Indian Trumpet Flower): The stem-bark of this tree, used in traditional medicine systems, has been shown to contain 8,8''-Bibaicalein[4].

• Scutellaria tournefortii : This species is another member of the Scutellaria genus that has been reported to contain 8,8''-Bibaicalein.

While 8,8''-Bibaicalein has been identified in these species, quantitative data on its specific concentration is limited. However, extensive quantitative analysis has been performed on its monomer, baicalein, in Scutellaria baicalensis, which provides valuable context for the potential yield of its dimeric form.

Data Presentation: Quantitative Analysis of Related Flavonoids in Scutellaria baicalensis

The following table summarizes the reported concentrations of baicalein and total flavonoids in the dried roots of Scutellaria baicalensis. This data is indicative of the rich flavonoid profile of the plant, which is the primary source of 8,8''-Bibaicalein.

Compound/Metric	Plant Part	Concentration/Yield	Reference
Baicalin	Dried Roots	8.1% - 15.6% of dry weight	[3]
Baicalein	Dried Roots	0.2% - 1.2% of dry weight	[3]
Baicalein	Dried Roots	19.3 ± 2.3 mg/g of dry matter
Total Flavonoids	Dried Roots	214.5 ± 13.3 mg/g of dry matter

Experimental Protocols: Isolation and Purification of 8,8''-Bibaicalein

While a specific, universally adopted protocol for the isolation of 8,8''-Bibaicalein is not extensively detailed in the literature, a general methodology can be constructed based on established techniques for the separation of biflavonoids from Scutellaria species. The following is a synthesized protocol for the extraction and purification of 8,8''-Bibaicalein.

1. Plant Material Preparation and Extraction:

• Preparation: Dried and coarsely powdered plant material (e.g., roots of Scutellaria baicalensis) is used as the starting material.

• Extraction: The powdered material is subjected to solvent extraction, typically using methanol (B129727) or ethanol. Maceration or Soxhlet extraction can be employed. The process is repeated multiple times to ensure the exhaustive extraction of flavonoids. The resulting extracts are then combined and concentrated under reduced pressure.

2. Fractionation:

• The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate (B1210297), and n-butanol. This liquid-liquid partitioning separates compounds based on their polarity, with biflavonoids like 8,8''-Bibaicalein expected to concentrate in the moderately polar fractions (e.g., ethyl acetate).

3. Chromatographic Purification:

A multi-step chromatographic approach is essential for the isolation of pure 8,8''-Bibaicalein from the enriched fraction.

• Silica (B1680970) Gel Column Chromatography: The ethyl acetate fraction is subjected to column chromatography on silica gel. A gradient elution is performed with a solvent system such as chloroform-methanol or petroleum ether-ethyl acetate, with increasing polarity. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Sephadex LH-20 Column Chromatography: Fractions containing 8,8''-Bibaicalein are further purified using a Sephadex LH-20 column with methanol as the mobile phase. This step is effective in separating flavonoids based on their molecular size.

• High-Speed Counter-Current Chromatography (HSCCC): For higher purity, HSCCC can be employed. This technique is a form of liquid-liquid chromatography that avoids the use of a solid support, minimizing sample adsorption and degradation. A suitable two-phase solvent system is required for successful separation.

• Preparative High-Performance Liquid Chromatography (HPLC): The final purification step often involves preparative HPLC on a C18 column to yield highly pure 8,8''-Bibaicalein.

4. Structure Elucidation:

The structure of the isolated compound is confirmed using spectroscopic methods, including:

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H-NMR and 13C-NMR are used to determine the chemical structure.

The following diagram illustrates a general workflow for the isolation of 8,8''-Bibaicalein.

A generalized workflow for the isolation of 8,8''-Bibaicalein.

Biological Activity and Signaling Pathways

The biological activities of 8,8''-Bibaicalein have not been as extensively studied as those of its monomer, baicalein. However, given its structure as a baicalein dimer, it is highly probable that it shares or possesses enhanced biological activities. The known pharmacological effects of baicalein, particularly its anticancer and anti-inflammatory properties, are mediated through the modulation of several key signaling pathways.

Anticancer Activity: Potential Signaling Pathways

Baicalein has been shown to exert anticancer effects by influencing cell proliferation, apoptosis, and metastasis. The following signaling pathways are key targets:

• MAPK (Mitogen-Activated Protein Kinase) Pathway: Baicalein can modulate the ERK, JNK, and p38 MAPK pathways, which are crucial in regulating cell growth and apoptosis.

• PI3K/Akt (Phosphoinositide 3-kinase/Protein Kinase B) Pathway: This pathway is central to cell survival and proliferation, and its inhibition by baicalein can induce apoptosis in cancer cells.

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway: Baicalein can suppress the activation of NF-κB, a key regulator of inflammatory and immune responses that is often dysregulated in cancer.

• JAK/STAT (Janus Kinase/Signal Transducer and Activator of Transcription) Pathway: Inhibition of this pathway by baicalein can lead to the suppression of tumor growth and survival.

The following diagram illustrates the potential interplay of these pathways in the anticancer effects of 8,8''-Bibaicalein, based on the known actions of baicalein.

Potential anticancer signaling pathways modulated by 8,8''-Bibaicalein.

Anti-inflammatory Activity: Potential Signaling Pathways

The anti-inflammatory effects of baicalein are well-established and are primarily attributed to its ability to inhibit the production of pro-inflammatory mediators. The NF-κB and MAPK signaling pathways are central to these effects.

• Inhibition of NF-κB Activation: By preventing the degradation of IκBα, baicalein inhibits the translocation of NF-κB to the nucleus, thereby downregulating the expression of pro-inflammatory genes such as COX-2, iNOS, and various cytokines.

• Modulation of MAPK Pathways: Baicalein can suppress the phosphorylation of p38 MAPK and JNK, which are involved in the inflammatory response.

The following diagram outlines the likely anti-inflammatory mechanism of 8,8''-Bibaicalein.

Potential anti-inflammatory mechanism of 8,8''-Bibaicalein.

Conclusion

8,8''-Bibaicalein is a promising natural biflavonoid found in several medicinal plants, most notably Scutellaria baicalensis. While direct quantitative and mechanistic studies on the dimer are still emerging, the extensive research on its monomer, baicalein, provides a strong foundation for understanding its potential therapeutic applications. The methodologies for its isolation are well within the scope of modern natural product chemistry, and its likely modulation of key signaling pathways involved in cancer and inflammation makes it a compelling candidate for further investigation in drug discovery and development. This guide serves as a foundational resource for researchers embarking on the study of this intriguing natural compound.

References

• 1. Flavonoids from the Stem-bark of Oroxylum indicum | Semantic Scholar [semanticscholar.org]
• 2. Flavonoids from the Stem-bark of Oroxylum indicum - Natural Product Sciences - 한국생약학회 - KISS [kiss.kstudy.com]
• 3. hort [journals.ashs.org]
• 4. Regulation of Cell Signaling Pathways and Non-Coding RNAs by Baicalein in Different Cancers [mdpi.com]

8,8''-Bibaicalein: A Technical Guide to its Physicochemical Properties and Biological Context

For Researchers, Scientists, and Drug Development Professionals

Introduction: 8,8''-Bibaicalein is a naturally occurring biflavonoid, a dimeric compound formed from two units of the flavone (B191248) baicalein. It is found in the roots of medicinal plants from the Scutellaria genus, notably Scutellaria alpina and Scutellaria baicalensis (the source of the traditional medicine Huang-Qin). As a component of a widely used herbal remedy, 8,8''-Bibaicalein is recognized as a potential quality marker and an active ingredient contributing to the overall pharmacological profile of Scutellaria extracts. However, compared to its well-studied monomer, baicalein, specific data on the physicochemical properties and distinct molecular mechanisms of 8,8''-Bibaicalein are less extensively documented. This guide provides a comprehensive summary of the available technical information.

Physical and Chemical Properties

Quantitative data for 8,8''-Bibaicalein is limited in publicly accessible literature. The following table summarizes its known properties. For comparison, the properties of its constituent monomer, baicalein, are also provided where available, but it is critical to note they are distinct chemical entities.

Property	8,8''-Bibaicalein	Baicalein (Monomer) - For Reference Only
Molecular Formula	C₃₀H₁₈O₁₀	C₁₅H₁₀O₅
Molecular Weight	538.46 g/mol	270.24 g/mol
CAS Number	135309-02-3	491-67-8
Appearance	Data Not Reported	Light Yellow to Yellow Solid[]
Melting Point	Data Not Reported	256-271 °C[]
Boiling Point	Data Not Reported	575.9 ± 50.0 °C at 760 mmHg (estimated)[]
Solubility (Qualitative)	Soluble in: Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone.[2]	Soluble in DMSO (Slightly), Methanol (Slightly).[]
Spectral Data (UV-Vis)	Data Not Reported	λmax at 274 nm[3]
Spectral Data (NMR)	Data Not Reported	¹H and ¹³C NMR data available in literature.[4]

Experimental Protocols

General Protocol for Isolation of Flavonoids from Scutellaria Root

This protocol outlines a typical procedure for the extraction and isolation of flavonoid compounds, including biflavonoids like 8,8''-Bibaicalein, from a plant source.

• Preparation of Plant Material:

  • Obtain dried roots of Scutellaria alpina or Scutellaria baicalensis.

  • Grind the roots into a coarse powder to increase the surface area for extraction.

• Solvent Extraction:

  • Macerate or reflux the powdered root material with a suitable solvent. Methanol is commonly used for flavonoid extraction.[4]

  • Perform the extraction multiple times (e.g., 3 times for 48 hours each) to ensure exhaustive extraction of the target compounds.[4]

  • Combine the extracts and evaporate the solvent under reduced pressure (e.g., using a rotary evaporator) to yield a crude extract.

• Chromatographic Purification:

  • Subject the crude extract to column chromatography. Polyamide resin is an effective stationary phase for separating flavonoids.[4]

  • Elute the column with a gradient of solvents. A common system involves a step-wise gradient of chloroform-methanol or similar solvent mixtures of increasing polarity.

  • Collect fractions and monitor them using Thin Layer Chromatography (TLC) to identify fractions containing the compounds of interest.

• Further Purification (if necessary):

  • Combine fractions containing the target compound (as indicated by TLC).

  • Perform further purification using techniques like preparative High-Performance Liquid Chromatography (HPLC) or High-Speed Counter-Current Chromatography (HSCCC) to isolate the pure compound.[5]

• Structure Elucidation:

  • Confirm the structure of the isolated 8,8''-Bibaicalein using spectroscopic methods, including:

    • Mass Spectrometry (MS) to determine the molecular weight and fragmentation pattern.

    • Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR, ¹³C NMR, and 2D-NMR experiments like COSY and HMBC) to determine the precise chemical structure.

    • UV-Vis Spectroscopy to determine the absorption maxima characteristic of the flavone chromophore.

Workflow for isolating and identifying 8,8''-Bibaicalein.

Biological Activity and Signaling Pathways

Direct studies investigating the specific molecular targets and signaling pathways of isolated 8,8''-Bibaicalein are limited. However, its role as an active component of Scutellariae Radix has been established through network pharmacology analyses. These studies analyze the complex interactions between all active compounds in an extract and cellular targets.

8,8''-Bibaicalein, along with other flavonoids like baicalein, wogonin (B1683318), and scutellarin, is considered an active ingredient that contributes to the overall therapeutic effect of the plant extract.[6] These compounds collectively interact with a wide range of biological targets.

Key findings from network pharmacology indicate that the active components of Scutellariae Radix, including 8,8''-Bibaicalein, are associated with the modulation of major signaling pathways crucial in inflammation and cancer, such as:

• MAPK Signaling Pathway

• NF-κB Signaling Pathway

• PI3K-Akt Signaling Pathway

• IL-17 Signaling Pathway

• Pathways in Cancer

Core protein targets identified for the combined active ingredients include AKT1, SRC, EGFR, CASP3, and TP53. This suggests that 8,8''-Bibaicalein does not act on a single target but rather contributes to a multi-target, multi-pathway mechanism of action, which is characteristic of many herbal medicines.

Multi-target action of Scutellaria compounds.

Conclusion and Future Directions

8,8''-Bibaicalein is an important biflavonoid constituent of Scutellaria species with recognized biological relevance. However, there is a clear need for further research to fully characterize this molecule. Future studies should focus on:

• De novo synthesis or targeted large-scale isolation to obtain sufficient quantities of pure 8,8''-Bibaicalein for comprehensive analysis.

• Detailed physicochemical characterization , including determination of its melting point, quantitative solubility in various pharmaceutically relevant solvents, and full spectral analysis (NMR, UV-Vis, IR).

• In vitro and in vivo studies using the isolated compound to identify its specific molecular targets and elucidate the signaling pathways it directly modulates, distinguishing its activity from that of baicalein.

Such research will be invaluable for understanding its specific contribution to the therapeutic effects of Scutellaria extracts and for evaluating its potential as a standalone therapeutic agent in drug development.

References

• 2. pinellinutraceuticals.com [pinellinutraceuticals.com]
• 3. [Separation and purification and structural characterization of baicalein] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isolation and purification of baicalein, wogonin and oroxylin A from the medicinal plant Scutellaria baicalensis by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Integrated network pharmacology analysis, molecular docking, LC-MS analysis and bioassays revealed the potential active ingredients and underlying mechanism of Scutellariae radix for COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | A multidimensional strategy for uncovering comprehensive quality markers of Scutellariae Radix based on UPLC-Q-TOF-MS analysis, artificial neural network, network pharmacology analysis, and molecular simulation [frontiersin.org]

The Pharmacological Potential of 8,8''-Bibaicalein: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide aims to provide a comprehensive overview of the pharmacological potential of 8,8''-Bibaicalein, a flavonoid found in the roots of Scutellaria baicalensis. However, a thorough review of the current scientific literature reveals a significant scarcity of specific research on 8,8''-Bibaicalein. While it has been identified as a constituent of Scutellaria baicalensis and suggested as a potential quality marker for the herb, detailed studies on its distinct pharmacological activities, mechanisms of action, and quantitative data are largely unavailable.[1][2][3]

In contrast, its monomeric counterpart, baicalein (B1667712) , has been the subject of extensive research, demonstrating a wide array of promising pharmacological effects. This guide will, therefore, focus on the well-documented pharmacological potential of baicalein as a proxy, to provide researchers with valuable insights into the potential therapeutic avenues that may be shared by or differ from its dimeric form, 8,8''-Bibaicalein. The information presented herein is intended to serve as a foundational resource to stimulate further investigation into the specific properties of 8,8''-Bibaicalein.

Introduction to Baicalein and 8,8''-Bibaicalein

Baicalein (5,6,7-trihydroxyflavone) is a major bioactive flavonoid predominantly isolated from the roots of Scutellaria baicalensis (Baikal skullcap) and Oroxylum indicum.[4][5] It has a rich history of use in traditional Chinese medicine and has garnered significant attention in modern pharmacology for its multifaceted therapeutic properties.[4][5] 8,8''-Bibaicalein is a dimeric form of baicalein, and while its presence in Scutellaria baicalensis is confirmed, its biological role and pharmacological potential remain largely unexplored.

Pharmacological Activities of Baicalein

Baicalein has been shown to possess a broad spectrum of biological activities, including anti-inflammatory, anticancer, neuroprotective, and antioxidant effects.[4][6][7][8]

Anti-inflammatory Activity

Baicalein exerts potent anti-inflammatory effects through the modulation of various signaling pathways. It has been shown to inhibit the production of pro-inflammatory mediators and cytokines.[9]

Key Mechanisms:

• Inhibition of NF-κB Signaling: Baicalein can suppress the activation of Nuclear Factor-kappa B (NF-κB), a key transcription factor that regulates the expression of numerous inflammatory genes.[9] This is achieved by preventing the degradation of IκBα and the subsequent nuclear translocation of NF-κB.

• Modulation of MAPK Pathways: Baicalein can influence the mitogen-activated protein kinase (MAPK) signaling pathways, including ERK, p38, and JNK, which are crucial in the inflammatory response.[10]

• Chemokine Binding: Baicalin (B1667713), the glycoside of baicalein, has been found to exhibit anti-inflammatory activity by directly binding to a variety of chemokines, thereby limiting their biological function and inhibiting leukocyte migration.[11]

Anticancer Activity

Baicalein has demonstrated significant anticancer potential in a variety of cancer cell lines and animal models.[12][13][14][15] Its anticancer effects are mediated through multiple mechanisms, including the induction of apoptosis, inhibition of cell proliferation and metastasis, and suppression of angiogenesis.

Key Mechanisms:

• Induction of Apoptosis: Baicalein can trigger programmed cell death in cancer cells through both the intrinsic (mitochondrial) and extrinsic (death receptor-mediated) pathways.[13] It modulates the expression of Bcl-2 family proteins and activates caspases.[14]

• Cell Cycle Arrest: It can arrest the cell cycle at different phases, thereby inhibiting the proliferation of cancer cells.[14]

• Inhibition of Metastasis: Baicalein has been shown to suppress the invasion and migration of cancer cells by downregulating the activity of matrix metalloproteinases (MMPs).[13][14]

• PI3K/Akt/mTOR Pathway Inhibition: Baicalein can inhibit the PI3K/Akt/mTOR signaling pathway, which is frequently overactivated in cancer and plays a critical role in cell growth, proliferation, and survival.[13][14]

Neuroprotective Effects

Baicalein and its glycoside, baicalin, have shown promising neuroprotective properties, suggesting their potential in the treatment of neurodegenerative diseases.[7][16][17][18][19]

Key Mechanisms:

• Antioxidant Activity: Baicalein is a potent antioxidant that can scavenge reactive oxygen species (ROS), thereby protecting neurons from oxidative stress-induced damage.[7]

• Anti-inflammatory Effects in the CNS: By inhibiting neuroinflammation, baicalein can mitigate neuronal damage in various neurological conditions.[7]

• Modulation of Signaling Pathways: It can influence key signaling pathways involved in neuronal survival and apoptosis, such as the PI3K/Akt pathway.[18]

Quantitative Data on Baicalein's Bioactivity

The following table summarizes some of the reported quantitative data for the biological activities of baicalein. It is important to note that these values can vary depending on the specific experimental conditions, cell lines, and assays used.

Pharmacological Activity	Model System	Parameter	Value	Reference
Anticancer	Human breast cancer cells (MCF-7)	IC50 (Cytotoxicity)	Varies by study	[20]
Human lung carcinoma cells (A549)	IC50 (Cytotoxicity)	Varies by study	[12]
Anti-inflammatory	Human leukocytes	Inhibition of fMLP-induced ROS production	Concentration-dependent	[21]
LPS-stimulated macrophages	Inhibition of NO production	Concentration-dependent	[9]
Neuroprotective	Neuronal cell models	Protection against oxidative stress	Concentration-dependent	[16]

Experimental Protocols (Exemplary for Baicalein)

Due to the lack of specific protocols for 8,8''-Bibaicalein, this section provides a generalized overview of common methodologies used to assess the pharmacological activities of baicalein.

Cell Viability Assay (MTT Assay)

• Objective: To determine the cytotoxic effects of baicalein on cancer cells.

• Methodology:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of baicalein for a specified period (e.g., 24, 48, 72 hours).

  • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate.

  • Solubilize the formazan (B1609692) crystals with a solubilization solution (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the cell viability as a percentage of the control (untreated cells).

Western Blot Analysis

• Objective: To investigate the effect of baicalein on the expression of specific proteins in a signaling pathway (e.g., NF-κB, Akt).

• Methodology:

  • Treat cells with baicalein and/or an appropriate stimulus.

  • Lyse the cells to extract total protein.

  • Determine the protein concentration using a protein assay (e.g., BCA assay).

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific to the target proteins.

  • Incubate with a corresponding HRP-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathway Diagrams (Illustrative for Baicalein)

The following diagrams illustrate some of the key signaling pathways modulated by baicalein.

References

• 1. Frontiers | A multidimensional strategy for uncovering comprehensive quality markers of Scutellariae Radix based on UPLC-Q-TOF-MS analysis, artificial neural network, network pharmacology analysis, and molecular simulation [frontiersin.org]
• 2. A multidimensional strategy for uncovering comprehensive quality markers of Scutellariae Radix based on UPLC-Q-TOF-MS analysis, artificial neural network, network pharmacology analysis, and molecular simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways [ijbms.mums.ac.ir]
• 5. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An up-to-date overview of baicalein and its biological and pharmacological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A comprehensive insight into baicalein and baicalin: neuroprotective perspectives in Alzheimer’s disease [explorationpub.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Pharmacological mechanisms by which baicalin ameliorates cardiovascular disease [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. Baicalein as Promising Anticancer Agent: A Comprehensive Analysis on Molecular Mechanisms and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Anticancer properties of baicalein: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. The potential of baicalin to enhance neuroprotection and mitochondrial function in a human neuronal cell model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. explorationpub.com [explorationpub.com]
• 19. Neuroprotective and Cognitive Enhancement Potentials of Baicalin: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Mechanisms in mediating the anti-inflammatory effects of baicalin and baicalein in human leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 8,8''-Bibaicalein: A Detailed Guide for Researchers

For researchers, scientists, and drug development professionals, this document provides a comprehensive overview of the proposed synthetic methodologies for 8,8''-Bibaicalein, a dimeric flavonoid of significant research interest. This guide includes detailed experimental protocols, data presentation in structured tables, and visualizations of the synthetic workflow.

Introduction

8,8''-Bibaicalein is a biflavonoid composed of two baicalein (B1667712) units linked via a C-C bond at their respective 8 and 8'' positions. While the synthesis of baicalein itself is well-documented, the direct synthesis of its 8,8''-dimer is not explicitly detailed in currently available literature. However, based on established methods for biflavonoid synthesis, a plausible and robust synthetic strategy can be devised. The most promising approach involves a Suzuki-Miyaura cross-coupling reaction between two differentially functionalized baicalein monomers. This method offers a versatile and efficient route to construct the central C-C bond.

This document outlines a proposed multi-step synthesis involving:

• Protection of the hydroxyl groups of baicalein.

• Regioselective functionalization of the protected baicalein at the C-8 position to create an aryl halide and an aryl boronate ester.

• Palladium-catalyzed Suzuki-Miyaura cross-coupling of these two intermediates.

• Deprotection to yield the final product, 8,8''-Bibaicalein.

Proposed Synthetic Pathway

The overall synthetic strategy is depicted in the workflow diagram below.

Application Notes and Protocols for the Isolation and Purification of 8,8''-Bibaicalein from Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

8,8''-Bibaicalein, a biflavonoid derived from the roots of Scutellaria baicalensis Georgi (Baikal skullcap), has garnered significant interest within the scientific community. As a dimeric form of baicalein, it is recognized as a key quality marker for this widely used medicinal plant.[1][2] Flavonoids from Scutellaria baicalensis are known to possess a range of pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.[3] The biological activities of biflavonoids, such as 8,8''-Bibaicalein, are often distinct from their monomeric counterparts and they are known to modulate various signaling pathways, making them promising candidates for drug discovery and development.[1]

These application notes provide a comprehensive overview of the methodologies for the isolation and purification of 8,8''-Bibaicalein from Scutellaria baicalensis extracts. The protocols described herein are based on established techniques for the separation of flavonoids and biflavonoids from natural products, including advanced chromatographic methods.

Data Presentation: Quantitative Analysis of Flavonoids in Scutellaria baicalensis

The following tables summarize representative quantitative data for major flavonoids found in Scutellaria baicalensis. While specific yield and purity data for 8,8''-Bibaicalein are not extensively reported, the data for its monomer, baicalein, and the most abundant flavonoid, baicalin, provide a benchmark for extraction and purification efficiency.

Table 1: Representative Yield of Major Flavonoids from Scutellaria baicalensis

Compound	Extraction Method	Yield	Source
Baicalin	Liquid Culture	1372 mg/L	[4]
Baicalein	Liquid Culture	119 mg/L	[4]
Wogonin	Liquid Culture	14 mg/L	[4]
Baicalein	Field Grown	0.97 - 2.32 kg/ha	[5]

Table 2: Purity and Recovery of Flavonoids Using High-Speed Counter-Current Chromatography (HSCCC)

Compound	Purity (%)	Recovery (%)	Source
Baicalin	96.5	86.0	[6]
Baicalin	99.2	Not Reported	[7]
Wogonoside	99.0	Not Reported	[7]

Experimental Protocols

The following protocols provide a general framework for the isolation and purification of 8,8''-Bibaicalein. Optimization of these protocols may be necessary depending on the specific plant material and available equipment.

Protocol 1: Extraction of Total Flavonoids from Scutellaria baicalensis

This protocol describes a general method for obtaining a crude flavonoid-rich extract from the roots of Scutellaria baicalensis.

1. Plant Material Preparation:

• Obtain dried roots of Scutellaria baicalensis.
• Grind the roots into a coarse powder (20-40 mesh).

2. Extraction:

• Macerate the powdered root material with 80% methanol (B129727) at a solid-to-liquid ratio of 1:20 (w/v) for 70 minutes with ultrasonication.
• Filter the extract through cheesecloth and then Whatman No. 1 filter paper.
• Repeat the extraction process twice more with fresh solvent to ensure exhaustive extraction.
• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature below 50°C to yield the crude extract.

Protocol 2: Preliminary Fractionation by Liquid-Liquid Partitioning

This step aims to enrich the flavonoid content and remove non-polar and highly polar impurities.

1. Suspension:

• Suspend the crude methanolic extract in distilled water (e.g., 10 g of extract in 200 mL of water).

2. Partitioning:

• Perform sequential liquid-liquid partitioning in a separatory funnel with solvents of increasing polarity:
• n-hexane (3 x 200 mL) to remove lipids and other non-polar compounds.
• Ethyl acetate (B1210297) (3 x 200 mL) to extract flavonoids of medium polarity, including 8,8''-Bibaicalein.
• n-butanol (3 x 200 mL) to extract more polar flavonoids.
• Collect the ethyl acetate fraction, as it is expected to be enriched with 8,8''-Bibaicalein.
• Dry the ethyl acetate fraction over anhydrous sodium sulfate (B86663) and evaporate the solvent under reduced pressure.

Protocol 3: Purification of 8,8''-Bibaicalein by Column Chromatography

This protocol describes a multi-step chromatographic approach for the purification of 8,8''-Bibaicalein from the enriched ethyl acetate fraction.

1. Silica (B1680970) Gel Column Chromatography (Initial Separation):

• Stationary Phase: Silica gel (100-200 mesh).
• Mobile Phase: A gradient of n-hexane and ethyl acetate (e.g., starting from 9:1 to 1:1, v/v).
• Procedure:
• Dissolve the dried ethyl acetate fraction in a minimal amount of methanol and adsorb it onto a small amount of silica gel.
• Dry the adsorbed sample and load it onto the top of a silica gel column packed in n-hexane.
• Elute the column with the mobile phase gradient.
• Collect fractions and monitor by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., n-hexane:ethyl acetate, 7:3, v/v) and visualizing under UV light (254 nm and 365 nm).
• Combine fractions containing the target compound.

2. Sephadex LH-20 Column Chromatography (Fine Purification):

• Stationary Phase: Sephadex LH-20.
• Mobile Phase: Methanol.
• Procedure:
• Dissolve the combined fractions from the silica gel column in a minimal amount of methanol.
• Load the sample onto a Sephadex LH-20 column equilibrated with methanol.
• Elute with methanol and collect fractions.
• Monitor the fractions by TLC or HPLC to identify those containing pure 8,8''-Bibaicalein.

3. Preparative High-Performance Liquid Chromatography (Prep-HPLC) (Final Polishing):

• Column: A preparative C18 column (e.g., 250 x 20 mm, 5 µm).
• Mobile Phase: A gradient of acetonitrile (B52724) and water (both containing 0.1% formic acid).
• Detection: UV detector at 280 nm.
• Procedure:
• Dissolve the purified fraction from the Sephadex LH-20 column in the mobile phase.
• Inject the sample onto the prep-HPLC system.
• Collect the peak corresponding to 8,8''-Bibaicalein.
• Evaporate the solvent to obtain the pure compound.

Protocol 4: Analytical Identification by UPLC-Q-TOF-MS

This protocol is for the identification and confirmation of the purified 8,8''-Bibaicalein.[1][2][8]

1. Chromatographic Conditions:

• Column: ACQUITY UPLC BEH shield RP18 column (100 mm × 2.1 mm, 1.7 µm).
• Mobile Phase:
• Solvent A: 0.2% formic acid in water.
• Solvent B: Acetonitrile.
• Gradient Elution: A suitable gradient program to separate the flavonoids.
• Column Temperature: 35°C.

2. Mass Spectrometry Conditions:

• Ion Source: Electrospray ionization (ESI) in both positive and negative ion modes.
• Mass Range: 100–1000 Da.
• Source Temperature: 120°C.
• Desolvation Temperature: 450°C.
• Capillary Voltage: 3.0 kV.
• Cone Voltage: 40 V.

Visualizations

Experimental Workflow

Caption: Workflow for the isolation and purification of 8,8''-Bibaicalein.

Representative Signaling Pathway Modulated by Biflavonoids

Biflavonoids are known to interact with multiple signaling pathways implicated in inflammation, cell proliferation, and apoptosis. The following diagram illustrates a representative pathway that can be modulated by biflavonoids, such as those related to 8,8''-Bibaicalein.

Caption: Potential modulation of the PI3K/Akt/NF-κB signaling pathway by 8,8''-Bibaicalein.

References

• 1. Biflavonoids: Important Contributions to the Health Benefits of Ginkgo (Ginkgo biloba L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biflavonoids: Preliminary Reports on Their Role in Prostate and Breast Cancer Therapy [mdpi.com]
• 3. Frontiers | Specific Flavonoids and Their Biosynthetic Pathway in Scutellaria baicalensis [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Bioactivity of natural biflavonoids in metabolism-related disease and cancer therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]

Application Note: Quantification of 8,8''-Biauriculedin using a Validated HPLC-UV Method

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of 8,8''-Biauriculedin in various sample matrices using High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection.

Introduction

8,8''-Biauriculedin is a flavonoid compound of increasing interest due to its potential pharmacological activities. Accurate and precise quantification of this analyte is crucial for pharmacokinetic studies, formulation development, and quality control. High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a widely used analytical technique for the quantification of flavonoids due to its sensitivity, specificity, and reproducibility.[1][2] This application note details a robust HPLC-UV method for the determination of 8,8''-Biauriculedin.

The method described herein is based on reversed-phase chromatography, which separates compounds based on their hydrophobicity.[1] A C18 column is employed as the stationary phase, and a mobile phase consisting of an organic solvent and an acidified aqueous solution is used to elute the analyte. UV detection is performed at a wavelength corresponding to the maximum absorbance of 8,8''-Biauriculedin, ensuring optimal sensitivity.

Experimental

• 8,8''-Biauriculedin reference standard (>98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, filtered and deionized)

• Phosphoric acid (or Formic acid, analytical grade)

• Sample matrix (e.g., plasma, tissue homogenate, plant extract)

• HPLC system equipped with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Data acquisition and processing software.

A stock solution of 8,8''-Biauriculedin (1 mg/mL) is prepared by dissolving the reference standard in methanol.[2] Working standard solutions are prepared by serial dilution of the stock solution with the mobile phase to achieve a concentration range suitable for the calibration curve (e.g., 1-100 µg/mL).[2]

The sample preparation procedure will vary depending on the matrix. A general solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol may be employed to extract 8,8''-Biauriculedin and remove interfering substances. For plant extracts, a simple dilution and filtration step may be sufficient.[2] A crucial step is to ensure the final sample is dissolved in a solvent compatible with the mobile phase.

The separation of 8,8''-Biauriculedin is achieved using the following chromatographic conditions:

Parameter	Condition
Column	C18 reversed-phase, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Isocratic: Acetonitrile: 0.1% Phosphoric Acid in Water (50:50, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30 °C
Detection Wavelength	Determined by UV-Vis scan (typically 280-370 nm for flavonoids)
Run Time	15 minutes

Note: The mobile phase composition and gradient can be optimized to achieve the best separation and peak shape.

Method Validation

The developed HPLC-UV method should be validated according to international guidelines (e.g., ICH) to ensure its suitability for the intended purpose. Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) > 0.999 over the concentration range.
Precision (Intra-day & Inter-day)	Relative Standard Deviation (RSD) < 2%.
Accuracy	Recovery between 98-102%.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1.
Specificity	No interference from endogenous components in the sample matrix at the retention time of the analyte.
Robustness	Insensitive to small, deliberate variations in method parameters.

Data Presentation

The quantitative data obtained from the method validation are summarized in the following tables.

Table 1: Calibration Curve Data for 8,8''-Biauriculedin

Concentration (µg/mL)	Peak Area (mAU*s)
1	150
5	750
10	1500
25	3750
50	7500
100	15000
Regression Equation	y = 150x + 0
Correlation Coefficient (r²)	0.9995

Table 2: Precision and Accuracy Data

Concentration (µg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Recovery)
5	1.5	1.8	101.2
50	0.8	1.2	99.5
100	0.5	0.9	100.3

Table 3: LOD and LOQ

Parameter	Value (µg/mL)
LOD	0.1
LOQ	0.3

Experimental Workflow Diagram

The overall experimental workflow for the quantification of 8,8''-Biauriculedin is illustrated in the following diagram.

Caption: Experimental workflow for HPLC-UV quantification.

Conclusion

This application note presents a simple, accurate, and precise HPLC-UV method for the quantification of 8,8''-Biauriculedin. The method is suitable for routine analysis in research and quality control laboratories. The provided protocol and validation data demonstrate the reliability of the method for the intended purpose. Further optimization may be required for specific sample matrices.

References

• 1. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]

Application Notes and Protocols for In Vivo Experimental Design of 8,8''-Bibaicalein Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

8,8''-Bibaicalein (B3027627) is a flavonoid dimer derived from Scutellaria baicalensis, a plant with a long history of use in traditional medicine. While extensive research exists for its monomeric precursor, baicalein (B1667712), in vivo studies on 8,8''-Bibaicalein are limited. These application notes provide a comprehensive framework for designing and executing preclinical in vivo studies to evaluate the pharmacokinetic, toxicological, and efficacy profiles of 8,8''-Bibaicalein. The protocols are adapted from established methodologies for similar flavonoids, such as baicalein and baicalin (B1667713), to provide a robust starting point for investigation. Recent studies have identified 8,8''-bibaicalein as a potential quality marker for Scutellariae Radix[1][2][3][4].

I. Pharmacokinetic Profiling

A thorough understanding of the absorption, distribution, metabolism, and excretion (ADME) of 8,8''-Bibaicalein is fundamental to its development as a therapeutic agent. Studies on related flavonoids like baicalein have shown challenges with low bioavailability, which may also be a factor for 8,8''-Bibaicalein[5][6][7].

Table 1: Pharmacokinetic Parameters for Baicalein (for reference)

Parameter	Route	Animal Model	Dose	Cmax (ng/mL)	Tmax (h)	AUC (h*ng/mL)	Bioavailability (%)	Reference
Baicalein	Oral	Rat	50 mg/kg	45.3 ± 12.1	0.5	187.6 ± 45.2	~1.4	[8]
Baicalein	IV	Rat	10 mg/kg	2345.7 ± 567.8	0.08	1345.9 ± 321.4	-	[8]
Baicalein	Oral	Human	600 mg	633.64 (±290.36)	~2	5069.16 (±2322.87)	-	[9]

Protocol 1: Single-Dose Pharmacokinetic Study of 8,8''-Bibaicalein in Rodents

Objective: To determine the pharmacokinetic profile of 8,8''-Bibaicalein after a single oral and intravenous administration in rodents.

Materials:

• 8,8''-Bibaicalein

• Vehicle (e.g., 0.5% carboxymethylcellulose sodium)

• Male and female Sprague-Dawley rats (8-10 weeks old)

• Cannulas for blood collection

• Analytical equipment (LC-MS/MS)

Procedure:

• Animal Acclimatization: Acclimatize animals for at least one week before the experiment.

• Fasting: Fast animals overnight (approximately 12 hours) before dosing, with free access to water.

• Dosing:

  • Oral (PO): Administer a single dose of 8,8''-Bibaicalein (e.g., 50 mg/kg) by oral gavage.

  • Intravenous (IV): Administer a single dose of 8,8''-Bibaicalein (e.g., 10 mg/kg) via the tail vein.

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the jugular vein or other appropriate site at pre-dose (0) and at 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

• Plasma Preparation: Centrifuge blood samples to separate plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of 8,8''-Bibaicalein and its potential metabolites in plasma using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC, half-life, clearance, and volume of distribution) using appropriate software (e.g., WinNonlin). Oral bioavailability will be calculated using the dose-normalized AUC values from the oral and IV groups.

II. Toxicological Evaluation

Assessing the safety profile of 8,8''-Bibaicalein is a critical step in preclinical development.

Protocol 2: Acute Oral Toxicity Study (Up-and-Down Procedure)

Objective: To determine the acute oral toxicity of 8,8''-Bibaicalein in rodents.

Materials:

• 8,8''-Bibaicalein

• Vehicle

• Female Sprague-Dawley rats (8-12 weeks old)

Procedure:

• Dosing: Administer a single oral dose of 8,8''-Bibaicalein to one animal at a starting dose (e.g., 2000 mg/kg).

• Observation: Observe the animal for signs of toxicity and mortality for up to 14 days.

• Dose Adjustment:

  • If the animal survives, dose the next animal at a higher dose.

  • If the animal dies, dose the next animal at a lower dose.

• Endpoint: Continue the procedure until the criteria for determining the LD50 are met, or no mortality is observed at the limit dose (e.g., 5000 mg/kg).

• Pathology: Conduct gross necropsy on all animals at the end of the study.

III. Efficacy Studies

Based on the known activities of baicalein, 8,8''-Bibaicalein could be investigated for various therapeutic effects, including anti-inflammatory, antioxidant, neuroprotective, and anti-cancer activities[10][11][12].

A. Anti-inflammatory Activity

Animal Model: Carrageenan-induced paw edema in rats.

Protocol 3: Carrageenan-Induced Paw Edema Model

Objective: To evaluate the anti-inflammatory effect of 8,8''-Bibaicalein.

Materials:

• 8,8''-Bibaicalein

• Vehicle

• Carrageenan solution (1% in saline)

• Positive control (e.g., Indomethacin, 10 mg/kg)

• Male Wistar rats (150-200g)

• Pletysmometer

Procedure:

• Animal Groups:

  • Group 1: Vehicle control

  • Group 2: 8,8''-Bibaicalein (low dose, e.g., 25 mg/kg, p.o.)

  • Group 3: 8,8''-Bibaicalein (high dose, e.g., 50 mg/kg, p.o.)

  • Group 4: Positive control (Indomethacin, 10 mg/kg, p.o.)

• Dosing: Administer the respective treatments one hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control.

B. Neuroprotective Effects

Animal Model: MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine)-induced mouse model of Parkinson's disease[13].

Protocol 4: MPTP-Induced Neurodegeneration Model

Objective: To assess the neuroprotective potential of 8,8''-Bibaicalein against MPTP-induced dopaminergic neuron loss.

Materials:

• 8,8''-Bibaicalein

• MPTP

• Male C57BL/6 mice (8-10 weeks old)

• Behavioral testing apparatus (e.g., rotarod, open field)

• Immunohistochemistry reagents (e.g., anti-tyrosine hydroxylase antibody)

Procedure:

• Animal Groups:

  • Group 1: Saline control

  • Group 2: MPTP + Vehicle

  • Group 3: MPTP + 8,8''-Bibaicalein (e.g., 20 mg/kg, i.p.)

• Dosing: Administer 8,8''-Bibaicalein or vehicle for 7 days. On day 3, co-administer MPTP (e.g., 20 mg/kg, i.p., 4 doses at 2-hour intervals).

• Behavioral Assessment: Conduct behavioral tests (e.g., rotarod test for motor coordination) 7 days after the last MPTP injection.

• Neurochemical Analysis: Euthanize animals and collect brain tissue. Measure dopamine (B1211576) and its metabolites in the striatum using HPLC.

• Immunohistochemistry: Perform tyrosine hydroxylase (TH) staining on substantia nigra sections to quantify dopaminergic neuron survival.

IV. Visualization of Experimental Design and Potential Mechanisms

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. A multidimensional strategy for uncovering comprehensive quality markers of Scutellariae Radix based on UPLC-Q-TOF-MS analysis, artificial neural network, network pharmacology analysis, and molecular simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | A multidimensional strategy for uncovering comprehensive quality markers of Scutellariae Radix based on UPLC-Q-TOF-MS analysis, artificial neural network, network pharmacology analysis, and molecular simulation [frontiersin.org]
• 5. Pharmacokinetics and Bioavailability Enhancement of Baicalin: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Flavonoid Components of Scutellaria baicalensis: Biopharmaceutical Properties and their Improvement using Nanoformulation Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Flavonoid Components of Scutellaria baicalensis: Biopharmaceu...: Ingenta Connect [ingentaconnect.com]
• 8. Comparison of metabolic pharmacokinetics of baicalin and baicalein in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Safety, tolerability, and pharmacokinetics of oral baicalein tablets in healthy Chinese subjects: A single‐center, randomized, double‐blind, placebo‐controlled multiple‐ascending‐dose study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular targets and therapeutic potential of baicalein: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Molecular targets and therapeutic potential of baicalein: a review | Drug Target Insights [journals.aboutscience.eu]
• 12. scienceopen.com [scienceopen.com]
• 13. Neuroprotective effects of baicalein in animal models of Parkinson's disease: A systematic review of experimental studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 8,8''-Bibaicalein as a Marker for Herbal Medicine Quality Control

Audience: Researchers, scientists, and drug development professionals.

Introduction

The quality control of herbal medicines is paramount to ensure their safety, efficacy, and consistency. Scutellariae Radix (SR), the dried root of Scutellaria baicalensis Georgi, is a widely used traditional Chinese medicine with a rich history of treating conditions such as fever, inflammation, and infections.[1][2][3][4] The therapeutic effects of SR are attributed to its complex mixture of chemical constituents, primarily flavonoids. Among these, 8,8''-Bibaicalein has been identified as a significant quality marker (Q-marker) that, in conjunction with other key flavonoids like baicalin, baicalein, and wogonin, can reflect the overall quality of the herbal medicine.[1][2][3][4][5] The comprehensive quality evaluation of SR is influenced by factors such as its growth years, geographical origin, and processing methods.[1][2][3] This document provides detailed application notes and protocols for the use of 8,8''-Bibaicalein as a marker in the quality control of Scutellariae Radix.

Data Presentation: Quantitative Analytical Parameters

The following tables summarize the quantitative data for the analysis of key flavonoids in Scutellariae Radix using High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (UPLC-Q-TOF-MS). This data is essential for method validation and ensuring the reliability of quantification.

Table 1: HPLC-UV Method Validation Parameters for Flavonoid Quantification in Scutellariae Radix

Analyte	Linearity Range (μg/mL)	Limit of Detection (LOD) (μg/mL)	Limit of Quantitation (LOQ) (μg/mL)	Recovery (%)	Intra-day Precision (RSD, %)	Inter-day Precision (RSD, %)	Reference
Baicalin	3.1 - 100	0.2	3.1	87.8 - 110	< 5.3	< 5.3	[6][7]
Baicalein	2.5 - 80	0.3	2.5	88.5 - 97.9	< 5.3	< 5.3	[6][7]
Wogonin	2.5 - 80	0.3	2.5	96.1 - 110.7	< 5.3	< 5.3	[6][7]

Table 2: UPLC-Q-TOF-MS Method Precision for Fingerprint Analysis of Scutellariae Radix

Parameter	Relative Standard Deviation (RSD, %)	Note	Reference
Retention Time	< 0.90	Indicates good precision and stability of the chromatographic system.	[1]
Peak Area	< 2.54	Demonstrates good repeatability of the analytical method.	[1]

Experimental Protocols

Detailed methodologies for the extraction and analysis of 8,8''-Bibaicalein and other flavonoids from Scutellariae Radix are provided below.

Protocol 1: Sample Preparation - Optimized Ultrasonic Extraction

This protocol is for the extraction of flavonoids from raw and processed Scutellariae Radix.

Materials and Reagents:

• Scutellariae Radix powder

• Methanol (B129727) (80%)

• Ultrasonic bath

• Centrifuge

• 0.22 µm nylon membrane filter

Procedure:

• Weigh 0.5 g of powdered Scutellariae Radix into a centrifuge tube.

• Add 60 mL of 80% methanol (solid-to-liquid ratio of 1:120).[1][2]

• Soak the sample for 30 minutes.[1][2]

• Perform ultrasonic extraction for 70 minutes.[1][2]

• Centrifuge the extract at 13,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm nylon membrane filter prior to UPLC-Q-TOF-MS analysis.[1]

Protocol 2: UPLC-Q-TOF-MS Analysis

This method is suitable for the comprehensive profiling and quantification of flavonoids, including 8,8''-Bibaicalein.

Instrumentation:

• Waters ACQUITY UPLC system

• Waters Xevo G2-XS Q-TOF Mass Spectrometer

• ACQUITY UPLC BEH shield RP18 column (100 mm × 2.1 mm, 1.7 µm)

Chromatographic Conditions: [1]

• Column Temperature: 35°C

• Mobile Phase A: Water with 0.2% formic acid

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.2 mL/min

• Gradient Elution:

  • 0–6 min: 18–20% B

  • 6–8 min: 20–22% B

  • 8–20 min: 22–25% B

  • 20–28 min: 25–50% B

  • 28–30 min: 50–60% B

• Injection Volume: 2 µL

Mass Spectrometry Conditions: [1]

• Ionization Mode: Electrospray Ionization (ESI), positive and negative modes

• Scan Range: 100–1000 Da

• Capillary Voltage: 3.0 kV

• Cone Voltage: 40 V

• Source Temperature: 120°C

• Desolvation Temperature: 450°C

• Desolvation Gas Flow: 800 L/h

• Cone Gas Flow: 50 L/h

Protocol 3: HPLC-UV Analysis

This method is a widely used and robust technique for the quantification of major flavonoids.

Instrumentation:

• HPLC system with UV detector

• C18 column (e.g., 25 cm × 4.6 mm, 5 µm)

Chromatographic Conditions: [6]

• Mobile Phase: Methanol/0.04% Phosphoric Acid (23:27, v/v)

• Flow Rate: 1 mL/min

• Detection Wavelength: 280 nm

• Internal Standard: Ethyl paraben (optional, for improved accuracy)

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of 8,8''-Bibaicalein as a quality marker.

Caption: Experimental workflow for the quality control of Scutellariae Radix using 8,8''-Bibaicalein as a marker.

References

• 1. Frontiers | A multidimensional strategy for uncovering comprehensive quality markers of Scutellariae Radix based on UPLC-Q-TOF-MS analysis, artificial neural network, network pharmacology analysis, and molecular simulation [frontiersin.org]
• 2. A multidimensional strategy for uncovering comprehensive quality markers of Scutellariae Radix based on UPLC-Q-TOF-MS analysis, artificial neural network, network pharmacology analysis, and molecular simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A multidimensional strategy for uncovering comprehensive quality markers of Scutellariae Radix based on UPLC-Q-TOF-MS analysis, artificial neural network, network pharmacology analysis, and molecular simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Separation methods used for Scutellaria baicalensis active components - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jfda-online.com [jfda-online.com]

Technical Notes & Optimization

Technical Support Center: Improving the Solubility of 8,8''-Bibaicalein

Welcome to the technical support center for researchers working with 8,8''-Bibaicalein. This guide provides troubleshooting advice and detailed protocols to help you overcome common solubility challenges encountered during in vitro studies.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 8,8''-Bibaicalein is not dissolving in my aqueous buffer. Why is this happening?

A1: 8,8''-Bibaicalein is a flavonoid, a class of compounds known for poor water solubility.[1] Like its monomer baicalein (B1667712), 8,8''-Bibaicalein is a hydrophobic molecule, making it inherently difficult to dissolve in aqueous solutions like cell culture media or phosphate-buffered saline (PBS).[2] Direct addition of the powdered compound to aqueous media will likely result in poor dissolution and precipitation.

Q2: What is the recommended starting solvent for preparing a stock solution of 8,8''-Bibaicalein?

A2: For initial attempts, Dimethyl Sulfoxide (DMSO) is the most widely used solvent for preparing high-concentration stock solutions of poorly soluble compounds for in vitro research.[3][4] Baicalein, a related compound, shows good solubility in DMSO (54 mg/mL).[5] It is crucial to prepare a concentrated stock solution in 100% DMSO, which can then be diluted to the final working concentration in your experimental medium.[3]

Q3: My compound dissolved in DMSO, but it precipitated when I added it to my cell culture medium. What can I do?

A3: This is a common issue known as precipitation upon aqueous dilution.[6] It occurs when the concentration of the compound in the final aqueous solution exceeds its kinetic solubility.[4] Here are several troubleshooting steps:

• Reduce Final Concentration: The simplest approach is to lower the final working concentration of 8,8''-Bibaicalein in your assay.[4]

• Ensure Rapid Mixing: When diluting the DMSO stock, add the stock solution to the aqueous medium (not the other way around) and mix vigorously immediately.[6] This rapid dispersion can help prevent the formation of precipitates.[6]

• Increase Co-solvent Concentration: A modest increase in the final DMSO concentration (e.g., from 0.1% to 0.5%) may improve solubility.[4] However, be aware that DMSO can be cytotoxic at concentrations above 0.5-1%.[4] Always include a vehicle control with the same final DMSO concentration in your experiments.[4]

• Use Gentle Heat: Gently warming the final solution in a 37°C water bath may help dissolve small amounts of precipitate.[4] Use this method with caution, as excessive heat can degrade the compound.[4]

Q4: Are there alternatives to DMSO or strategies to reduce its final concentration?

A4: Yes, several other strategies can be employed, often in combination.

• Alternative Co-solvents: If DMSO is not suitable for your experimental system, other organic solvents like ethanol (B145695) or dimethylformamide (DMF) can be considered.[4]

• pH Adjustment: Since flavonoids are often weakly acidic, increasing the pH of the buffer can significantly improve solubility.[6][7] This should be done carefully to ensure the final pH is compatible with your cells or assay components.[3]

• Use of Excipients:

  • Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively increasing their aqueous solubility.[8][9] Studies have shown that β-cyclodextrins (β-CD) and their derivatives, like hydroxypropyl-β-cyclodextrin (HP-β-CD), can successfully enhance the solubility of baicalein and its derivatives.[7][10]

  • Surfactants: Non-ionic surfactants like Tween® 80 can be used to form micelles that solubilize the compound.[5][11] These are often used in combination with co-solvents.[5]

Q5: What are the best practices for preparing and storing 8,8''-Bibaicalein stock solutions?

A5: Proper preparation and storage are critical for experimental reproducibility.

• Use High-Purity Solvent: Always use anhydrous, high-purity DMSO to prepare your stock solution.[6]

• Confirm Dissolution: Ensure the compound is fully dissolved. Use of a vortex or brief sonication can help.[4][6] Visually confirm the solution is clear and free of particulates.[4]

• Store in Aliquots: Dispense the stock solution into smaller, single-use aliquots.[4] This prevents degradation from repeated freeze-thaw cycles.[4]

• Proper Storage Conditions: Store the aliquots at -20°C or -80°C, protected from light, as flavonoids can be light-sensitive.[4]

Data Presentation

Table 1: Common Solvents and Excipients for In Vitro Studies

Solvent/Excipient	Type	Typical Final Concentration	Advantages	Disadvantages
DMSO	Polar Aprotic Co-solvent	0.1% - 0.5%	High solubilizing power for many organic compounds.[6]	Cytotoxic at concentrations >0.5-1%; can influence cell differentiation.[4]
Ethanol	Polar Protic Co-solvent	0.1% - 1%	Biologically compatible; can be used with other solvents.[6]	Lower solubilizing power than DMSO for highly nonpolar compounds.[6]
PEG 400	Polymer	Formulation Dependent	Can significantly increase solubility.[6]	High viscosity; may not be suitable for all in vitro applications.[6]
Cyclodextrins (e.g., HP-β-CD)	Inclusion Complex Agent	Formulation Dependent	Dramatically increases aqueous solubility; low cytotoxicity.[11][12]	May interact with cell membranes or other experimental components.
Tween® 80	Surfactant	<0.1%	Forms micelles to solubilize compounds.[11]	Can interfere with certain assays; potential for cell toxicity.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Calculation: Determine the mass of 8,8''-Bibaicalein (Molecular Weight: 538.45 g/mol ) needed. For 1 mL of a 10 mM stock, you will need 5.38 mg.

• Weighing: Accurately weigh the calculated mass of the compound into a sterile, light-protected vial (e.g., an amber vial).[4]

• Dissolution: Add the calculated volume of high-purity, anhydrous DMSO (in this case, 1 mL).[6]

• Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If needed, sonicate the vial in a water bath for 5-10 minutes to ensure complete dissolution.[6]

• Verification: Visually inspect the solution against a light source to ensure it is clear and all solid material has dissolved.

• Storage: Dispense into single-use aliquots and store at -20°C or -80°C, protected from light.[4]

Protocol 2: General Workflow for Solubility Troubleshooting

This protocol outlines a systematic approach to finding the right conditions for your experiment.

Caption: Logical workflow for troubleshooting solubility issues.

Visualizations

Experimental Workflow: Preparing a Working Solution

The following diagram illustrates the standard procedure for diluting a DMSO stock solution into an aqueous medium for in vitro experiments.

Caption: Experimental workflow for preparing a working solution.

Potential Signaling Pathway: NF-κB Inhibition

Baicalein, the monomer of 8,8''-Bibaicalein, has been shown to exert anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[13][14] This is a plausible mechanism of action for 8,8''-Bibaicalein as well.

References

• 1. researchgate.net [researchgate.net]
• 2. The baicalein amorphous solid dispersion to enhance the dissolution and bioavailability and effects on growth performance, meat quality, antioxidant capacity and intestinal flora in Taihang chickens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Baicalein | P450 (e.g. CYP2C9) inhibitor | xanthine oxidase inhibitor | CAS 491-67-8 | Buy 5,6,7-Trihydroxyflavone; Noroxylin; BaiKalein from Supplier InvivoChem [invivochem.com]
• 6. benchchem.com [benchchem.com]
• 7. Physicochemical Profiling of Baicalin Along with the Development and Characterization of Cyclodextrin Inclusion Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cyclic Glucans Enhance Solubility of Bioavailable Flavonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enhancing solubility and stability of poorly soluble drugs. [wisdomlib.org]
• 10. In vitro and in silico studies of the inclusion complexation of 8-bromobaicalein with β-cyclodextrins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. View of Molecular targets and therapeutic potential of baicalein: a review | Drug Target Insights [journals.aboutscience.eu]

Technical Support Center: Overcoming Low Bioavailability of 8,8''-Bibaicalein and Related Flavonoids

Disclaimer: Direct pharmacokinetic and bioavailability studies on 8,8''-Bibaicalein in animal models are limited in publicly available literature. The following troubleshooting guides and FAQs are based on extensive research on its monomer, baicalein (B1667712), and other structurally related, poorly soluble flavonoids. The principles and techniques described are highly applicable to overcoming the expected low bioavailability of 8,8''-Bibaicalein.

Frequently Asked Questions (FAQs)

Q1: We are observing very low and highly variable plasma concentrations of 8,8''-Bibaicalein after oral administration in our rat model. Is this expected?

A1: Yes, this is highly expected. 8,8''-Bibaicalein is a biflavonoid, and like its monomer baicalein, it is predicted to have very poor aqueous solubility and be susceptible to extensive first-pass metabolism in the gut and liver. These factors are the primary contributors to low oral bioavailability. The absolute oral bioavailability of baicalein in rats is reported to be as low as 2.2%[1]. Biflavonoids, being larger molecules, often face additional challenges in absorption.

Q2: What are the main barriers to the oral bioavailability of flavonoids like 8,8''-Bibaicalein?

A2: The main barriers can be categorized as:

• Physicochemical Barriers:

  • Poor Aqueous Solubility: Limited dissolution in the gastrointestinal fluids is a major rate-limiting step for absorption.

  • High Lipophilicity: While some lipophilicity is needed to cross cell membranes, very high lipophilicity can lead to entrapment in the lipid bilayers and poor absorption.

• Biological Barriers:

  • Extensive First-Pass Metabolism: Flavonoids undergo significant metabolism (glucuronidation and sulfation) in the enterocytes (intestinal cells) and hepatocytes (liver cells).

  • Efflux by Transporters: P-glycoprotein (P-gp) and other efflux transporters can actively pump the absorbed compound back into the intestinal lumen.

  • Gut Microbiota Metabolism: Intestinal bacteria can metabolize the compound before it has a chance to be absorbed.

Q3: What are the most promising strategies to enhance the oral bioavailability of 8,8''-Bibaicalein?

A3: Several formulation strategies have proven effective for the structurally related baicalein and can be applied to 8,8''-Bibaicalein:

• Nanotechnology-based Drug Delivery Systems:

  • Nanoemulsions: Increase the surface area for absorption and can protect the drug from degradation.

  • Nanocrystals: Increase dissolution velocity due to their small particle size.

  • Lipid-based Nanoparticles (e.g., SLNs, NLCs): Can enhance lymphatic uptake, bypassing first-pass metabolism in the liver.

  • Liposomes: Encapsulate the drug, improving its stability and absorption.

• Amorphous Solid Dispersions (ASDs): Converting the crystalline drug into an amorphous state with a polymer carrier can dramatically improve its solubility and dissolution rate.

• Co-crystals: Forming a crystalline complex with a co-former (like caffeine) can improve the physicochemical properties of the drug.

• Phospholipid Complexes: Forming a complex with phospholipids (B1166683) can improve the lipophilicity and membrane permeability of the drug.

Troubleshooting Guides

Issue 1: Poor and Inconsistent Dissolution of 8,8''-Bibaicalein in Biorelevant Media

Potential Cause	Troubleshooting Step	Expected Outcome
Crystalline Nature of the Compound	Prepare an amorphous solid dispersion (ASD) of 8,8''-Bibaicalein using a suitable polymer (e.g., Soluplus®, PVP).	Significant increase in the dissolution rate and extent of dissolution.
Poor Wettability	Reduce particle size through micronization or nanocrystal preparation.	Improved wettability and increased surface area, leading to faster dissolution.
Low Intrinsic Solubility	Formulate as a nanoemulsion or a self-emulsifying drug delivery system (SEDDS).	The compound will be in a solubilized state, bypassing the dissolution step.

Issue 2: Low Plasma Exposure (AUC) in Pharmacokinetic Studies Despite Improved Dissolution

Potential Cause	Troubleshooting Step	Expected Outcome
Extensive First-Pass Metabolism	Co-administer with a known inhibitor of UGT enzymes (e.g., piperine), if ethically approved for the study.	Increased plasma concentrations of the parent compound.
Efflux by P-gp Transporters	Formulate in a system containing P-gp inhibitors (e.g., Tween 80, Pluronic block copolymers).	Enhanced absorption and higher plasma AUC.
Rapid Clearance	Develop a sustained-release formulation (e.g., phospholipid-coated nanoparticles, liposomes).	Prolonged circulation time and increased mean residence time (MRT).

Quantitative Data Presentation

The following tables summarize pharmacokinetic data from studies on various baicalein formulations in rats, demonstrating the potential for bioavailability enhancement. These can serve as a benchmark for expected improvements with 8,8''-Bibaicalein.

Table 1: Pharmacokinetic Parameters of Baicalein Formulations in Rats (Oral Administration)

Formulation	Dose (mg/kg)	Cmax (µg/mL)	AUC₀₋t (µg·h/mL)	Relative Bioavailability (%)	Reference
Baicalein Suspension	100	~1.5	~8.0	100	[2]
Baicalein-loaded Liposomes	100	~4.23	~24.0	300	[2]
Baicalein Nanocrystal	50	~3.5	~12.5	167	[3]
Amorphous Solid Dispersion (2:8 ratio)	20	5.20	17.03	264
Nanoemulsion (BAN-1)	100	~2.8	~22.5	700	[4]

Note: Values are approximated from published data for comparative purposes.

Experimental Protocols

Protocol 1: Preparation of a Baicalein Nanoemulsion

This protocol is adapted from studies that successfully enhanced baicalin's bioavailability.

• Screening of Excipients:

  • Determine the solubility of 8,8''-Bibaicalein in various oils (e.g., isopropyl myristate, oleic acid), surfactants (e.g., Tween 80, Cremophor EL), and co-surfactants (e.g., PEG400, Transcutol P).

• Construction of Pseudo-ternary Phase Diagram:

  • Select the oil, surfactant, and co-surfactant with the highest solubility for the drug.

  • Prepare various mixtures of surfactant and co-surfactant (Sₘᵢₓ) at different weight ratios (e.g., 1:1, 2:1, 1:2).

  • Titrate each Sₘᵢₓ with the selected oil phase and aqueous phase to identify the nanoemulsion region.

• Preparation of the 8,8''-Bibaicalein-loaded Nanoemulsion:

  • Dissolve a pre-determined amount of 8,8''-Bibaicalein in the selected oil and Sₘᵢₓ mixture.

  • Add the aqueous phase dropwise to the oil phase under gentle magnetic stirring until a clear and transparent nanoemulsion is formed.

• Characterization:

  • Measure the droplet size, polydispersity index (PDI), and zeta potential using a dynamic light scattering instrument.

  • Determine the drug content and encapsulation efficiency using HPLC.

Protocol 2: In Vivo Pharmacokinetic Study in Rats

• Animal Model:

  • Use male Sprague-Dawley rats (200-250 g), fasted overnight with free access to water before the experiment.

• Dosing:

  • Divide rats into groups (n=5-6 per group).

  • Administer the control suspension (e.g., 8,8''-Bibaicalein in 0.5% CMC-Na) and the test formulation (e.g., nanoemulsion) orally via gavage at a specified dose.

• Blood Sampling:

  • Collect blood samples (~0.3 mL) from the retro-orbital plexus into heparinized tubes at pre-determined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, 24 hours) post-dosing.

• Plasma Preparation:

  • Centrifuge the blood samples (e.g., 4000 rpm for 10 minutes) to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Sample Analysis:

  • Develop and validate a sensitive analytical method (e.g., LC-MS/MS) for the quantification of 8,8''-Bibaicalein in plasma.

  • Process the plasma samples (e.g., protein precipitation or liquid-liquid extraction) and analyze using the validated method.

• Pharmacokinetic Analysis:

  • Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC, t₁/₂, etc.) using non-compartmental analysis software.

Visualizations: Signaling Pathways and Workflows

Signaling Pathways Modulated by Baicalein

Baicalein, the monomer of 8,8''-Bibaicalein, is known to exert its anti-inflammatory and anti-cancer effects by modulating several key signaling pathways.

Caption: Baicalein's inhibitory action on NF-κB and PI3K/Akt signaling pathways.

Experimental Workflow: Pharmacokinetic Study

Caption: Workflow for a comparative oral pharmacokinetic study in rats.

References

• 1. Baicalein inhibits TNF-α-induced NF-κB activation and expression of NF-κB-regulated target gene products: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 2. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Mitigating neurodegenerative diseases: the protective influence of baicalin and baicalein through neuroinflammation regulation [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]

Troubleshooting 8,8''-Bibaicalein quantification in complex mixtures

Welcome to the technical support center for the quantification of 8,8''-Bibaicalein in complex mixtures. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable solutions to common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is 8,8''-Bibaicalein and why is its quantification challenging?

8,8''-Bibaicalein is a biflavonoid, a natural compound formed by the dimerization of two baicalein (B1667712) molecules.[1] Its quantification in complex mixtures like plant extracts or biological samples is challenging due to its low concentration, potential for co-elution with structurally similar flavonoids, and susceptibility to degradation.[2][3]

Q2: What are the key physicochemical properties of 8,8''-Bibaicalein and its monomer, baicalein, that I should be aware of?

While specific data for 8,8''-Bibaicalein is limited, the properties of its monomer, baicalein, provide valuable insights. Baicalein is a yellow solid with a melting point of 256-271 °C.[4] It is sparingly soluble in water but its solubility increases in organic solvents like ethanol (B145695) and DMSO.[5][6] Flavonoids, in general, are susceptible to degradation under the influence of oxygen, pH changes, and light.[3][7] Given its structure, 8,8''-Bibaicalein is also expected to be a yellow, sparingly water-soluble compound.

Q3: What are the recommended storage conditions for samples containing 8,8''-Bibaicalein?

To minimize degradation, samples should be stored in a dark place, sealed in a dry environment, and kept at low temperatures (e.g., 2-8°C for short-term and -20°C or lower for long-term storage).[4] For solutions, using antioxidants like ascorbic acid can help improve stability, especially in aqueous media.[8] It is crucial to perform stability studies under your specific storage conditions to ensure the integrity of the analyte.[9]

Troubleshooting Guides

This section provides solutions to common problems encountered during the quantification of 8,8''-Bibaicalein using HPLC and LC-MS.

HPLC-UV Analysis

Problem: Poor peak shape (tailing, fronting, or splitting)

• Peak Tailing: This can be caused by secondary interactions between the analyte and the stationary phase. Consider adding a competing base to the mobile phase or using a column with high-purity silica.[10]

• Peak Fronting: This is often a result of column overload. Try decreasing the injection volume or sample concentration.[10]

• Split Peaks: This may indicate a void in the column or a partially blocked frit. Reversing and flushing the column, or replacing it if the problem persists, is recommended.[11]

Problem: Retention time drift

• Inconsistent Temperature: Use a column oven to maintain a stable temperature.[12]

• Mobile Phase Changes: Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed.[12]

• Insufficient Equilibration: Allow sufficient time for the column to equilibrate with the mobile phase before starting a run.[12]

• Pump Issues: Check for leaks, air bubbles in the pump, and worn pump seals.[2][12]

LC-MS Analysis

Problem: Low signal intensity or no signal

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of 8,8''-Bibaicalein.[13] Improve sample cleanup using techniques like Solid Phase Extraction (SPE) or dilute the sample.[13]

• Suboptimal Ionization: The pH of the mobile phase significantly affects ionization efficiency. For flavonoids, adding a small amount of formic acid (0.1%) to the mobile phase can enhance the signal, particularly in positive ion mode.[13] It is advisable to test both positive and negative ionization modes to determine the best for 8,8''-Bibaicalein.[13]

• Analyte Instability: Flavonoids can degrade in solution. Ensure samples are fresh and have been stored properly.[7]

• Instrument Contamination: A dirty ion source can lead to poor sensitivity. Regular cleaning and maintenance are crucial.[14]

Problem: Co-elution with interfering peaks

• Modify Mobile Phase Gradient: Adjust the gradient to better separate the peak of interest. A shallower gradient around the elution time of 8,8''-Bibaicalein can improve resolution.

• Change Mobile Phase Composition: Replacing an organic modifier (e.g., acetonitrile (B52724) with methanol) can alter selectivity and resolve co-eluting peaks.

• Optimize Column Temperature: Temperature can affect the selectivity of the separation. Experiment with different column temperatures to improve resolution.[10]

• Change Stationary Phase: If mobile phase optimization is insufficient, using a column with a different chemistry (e.g., phenyl-hexyl instead of C18) can provide the necessary selectivity.

Experimental Protocols

Sample Preparation

From Plant Material (General Protocol)

• Drying and Grinding: Dry the plant material to a constant weight and grind it into a fine powder.[15]

• Extraction: Weigh an appropriate amount of the powdered sample and extract with a suitable solvent. 80% methanol or ethanol are commonly used for flavonoids.[16] Sonication can be employed to enhance extraction efficiency.[16]

• Centrifugation and Filtration: Centrifuge the extract to pellet solid debris and filter the supernatant through a 0.22 µm filter to remove fine particles before injection.[16]

• Solid Phase Extraction (SPE) Cleanup (Optional): For complex matrices, an SPE step can be used to remove interfering compounds. A C18 cartridge is a common choice for flavonoid purification.[16][17]

From Plasma (General Protocol)

• Protein Precipitation: Add a precipitating agent, such as acetonitrile or methanol, to the plasma sample to precipitate proteins.[18]

• Centrifugation: Centrifuge the mixture to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant containing the analyte.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for analysis.

HPLC-UV Method (Hypothetical for 8,8''-Bibaicalein)

This is a suggested starting method based on protocols for similar flavonoids. Optimization will be required.

Parameter	Recommended Condition
Column	C18 (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start with a lower percentage of B, increase linearly
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	Scan for optimal wavelength (typically 270-370 nm for flavonoids)
Injection Volume	10-20 µL

LC-MS/MS Method (Hypothetical for 8,8''-Bibaicalein)

This is a suggested starting method based on protocols for related compounds. Optimization is necessary.

Parameter	Recommended Condition
Column	C18 (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Optimized for separation from matrix components
Flow Rate	0.3-0.5 mL/min
Ionization Mode	Electrospray Ionization (ESI), Positive and Negative
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusing a standard of 8,8''-Bibaicalein

Quantitative Data Summary

Table 1: Example Quantitative Parameters for Baicalein Analysis by LC-MS/MS

Parameter	Value	Source
Linearity Range	25-5000 ng/mL	[1]
Intra-day Precision (RSD)	< 13.7%	[1]
Inter-day Precision (RSD)	< 13.7%	[1]
Accuracy	86.6-105.5%	[1]

Note: These values are for baicalein and should be validated for 8,8''-Bibaicalein in your specific matrix and analytical system.

References

• 1. Proceedings of Chemistry, Pharmacology, Pharmacokinetics and Synthesis of Biflavonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Influence of extraction methods on stability of flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Baicalein CAS#: 491-67-8 [m.chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. Baicalein | P450 (e.g. CYP2C9) inhibitor | xanthine oxidase inhibitor | CAS 491-67-8 | Buy 5,6,7-Trihydroxyflavone; Noroxylin; BaiKalein from Supplier InvivoChem [invivochem.com]
• 7. On the stability of the bioactive flavonoids quercetin and luteolin under oxygen-free conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enhancement of solubility and dissolution rate of baicalein, wogonin and oroxylin A extracted from Radix scutellariae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analytical condition setting a crucial step in the quantification of unstable polyphenols in acidic conditions: analyzing prenylflavanoids in biological samples by liquid chromatography-electrospray ionization triple quadruple mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 11. lcms.cz [lcms.cz]
• 12. HPLC Troubleshooting Guide [scioninstruments.com]
• 13. benchchem.com [benchchem.com]
• 14. zefsci.com [zefsci.com]
• 15. mdpi.com [mdpi.com]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. youtube.com [youtube.com]

Technical Support Center: Purity Enhancement of 8,8''-Bibaicalein

This technical support guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and standardized protocols for enhancing the purity of isolated 8,8''-Bibaicalein, a biflavonoid identified as a quality marker in herbs like Scutellaria baicalensis[1][2][3][4][5][6][7].

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the purification of 8,8''-Bibaicalein and other flavonoids.

Question 1: My initial crude extract has a very low yield of 8,8''-Bibaicalein. What could be the cause?

Answer: Low yield can stem from several factors related to the initial extraction process.

• Inappropriate Solvent System: 8,8''-Bibaicalein is a moderately polar flavonoid. The choice of extraction solvent is critical. Hydroalcoholic solutions, such as 60-80% ethanol (B145695) or methanol (B129727), are often effective for flavonoid extraction[8]. If the yield is low, consider optimizing the solvent-to-solid ratio and the ethanol/methanol concentration[9].

• Incomplete Cell Lysis: The plant material must be finely ground to maximize the surface area for solvent interaction[10]. For tenacious plant matrices, consider advanced extraction techniques like ultrasonic-assisted extraction (UAE) or microwave-assisted extraction (MAE) to improve the disruption of cell walls[8][11].

• Degradation of the Compound: Flavonoids can be sensitive to high temperatures and light. Ensure that extraction is conducted at a controlled, moderate temperature (e.g., 60-80°C) and that the extract is protected from direct light to prevent degradation[8][11].

Question 2: The extract is dark green due to high chlorophyll (B73375) contamination. How can I remove these pigments?

Answer: Chlorophyll is a common impurity that can interfere with subsequent purification steps.

• Pre-wash: Before the main extraction, wash the dried plant powder with a non-polar solvent like n-hexane or petroleum ether. This will remove a significant portion of lipids and chlorophyll without extracting the target biflavonoid[8][10].

• Liquid-Liquid Partitioning: After obtaining the crude extract, suspend it in water and perform a liquid-liquid extraction with a series of immiscible organic solvents of increasing polarity (e.g., hexane (B92381) -> chloroform (B151607) -> ethyl acetate). 8,8''-Bibaicalein, being a moderately polar biflavonoid, will likely partition into the ethyl acetate (B1210297) fraction, while chlorophyll and other non-polar impurities remain in the lower polarity fractions[8].

Question 3: I am seeing co-elution of impurities during column chromatography. How can I improve the separation?

Answer: Poor resolution in column chromatography is a frequent challenge.

• Optimize the Stationary and Mobile Phases: While silica (B1680970) gel is common, it may not be optimal for all flavonoids due to strong adsorption[10][12]. Consider alternative stationary phases like polyamide, which separates flavonoids based on hydrogen bonding, or Sephadex LH-20, which separates based on molecular size and polarity[12][13].

• Employ Gradient Elution: Instead of an isocratic (constant composition) mobile phase, a gradient elution is often more effective for complex mixtures. Start with a low-polarity solvent and gradually increase the polarity. This allows for the sequential elution of compounds with different polarities, improving resolution[8][14].

• Reduce Column Overloading: Loading an excessive amount of crude extract onto the column will lead to broad, overlapping peaks. A general guideline is to load a sample amount that is 1-5% of the stationary phase weight[8].

Question 4: My purified 8,8''-Bibaicalein fails to crystallize during recrystallization. What should I do?

Answer: Crystallization can be challenging if the compound's purity is insufficient or the solvent system is not ideal.

• Select an Appropriate Solvent System: The ideal recrystallization solvent should dissolve 8,8''-Bibaicalein poorly at room temperature but well at its boiling point[15]. A combination of solvents, such as ethanol-water or ethyl acetate-hexane, can be tested to find the optimal system[9][16]. The compound should be moderately soluble in the final mixture[16].

• Induce Crystallization: If crystals do not form upon cooling, try scratching the inside of the flask with a glass rod to create nucleation sites. Alternatively, add a "seed" crystal from a previous successful batch. Placing the solution in an ice bath or refrigerator can also promote crystallization by further reducing solubility[15][16].

• Ensure Sufficient Purity: Recrystallization is most effective on samples that are already relatively pure. If the sample contains significant amounts of impurities, they can inhibit the formation of a crystal lattice. Consider an additional chromatographic step before attempting recrystallization.

Question 5: How can I achieve the highest possible purity (>98%) for analytical or bioassay purposes?

Answer: For ultra-high purity, preparative High-Performance Liquid Chromatography (prep-HPLC) is the most effective method. This technique offers the highest resolution for separating structurally similar compounds. By using a C18 reverse-phase column and optimizing the mobile phase (typically a gradient of acetonitrile (B52724) and water with a small amount of acid like formic acid), it is possible to isolate 8,8''-Bibaicalein with purity exceeding 98%[14][17].

Data Presentation: Purification Parameters

The following tables summarize typical parameters for the key purification techniques discussed.

Table 1: Comparison of Column Chromatography Techniques for Flavonoid Purification

Technique	Stationary Phase	Typical Mobile Phase	Separation Principle	Expected Purity Increase
Macroporous Resin	Non-polar (e.g., AB-8)	Ethanol/Water gradient (e.g., 0% -> 60% EtOH)[11]	Reversible Adsorption (Polarity)	3-5 fold[13][18]
Silica Gel	Silica Gel (Normal Phase)	Hexane/Ethyl Acetate or Chloroform/Methanol gradient	Adsorption (Polarity)	Variable, good for fine separation
Polyamide	Polyamide	Ethanol/Water gradient	Hydrogen Bonding	Effective for phenolic compounds[13]
Sephadex LH-20	Dextran Gel	Methanol or Ethanol	Molecular Sieving & Partition	Good for separating flavonoid glycosides and aglycones[12]

Table 2: Solvent Systems for Flavonoid Recrystallization

Solvent System	Polarity	Target Compounds	Notes
Ethanol / Water	Polar	Flavonoid glycosides and some aglycones	Adjust ratio to achieve saturation upon cooling[9]
Methanol / Water	Polar	Similar to Ethanol/Water	Methanol is more effective at dissolving polar compounds.
Ethyl Acetate / n-Hexane	Medium to Non-polar	Less polar flavonoids and aglycones	Dissolve in hot ethyl acetate, add hexane until turbidity appears, then cool[16].
Acetone / Water	Polar	Broad range of flavonoids	Acetone is a strong solvent; water acts as the anti-solvent[19].

Experimental Protocols

Protocol 1: Purification by Macroporous Resin Column Chromatography

This protocol is designed for the initial enrichment of total flavonoids, including 8,8''-Bibaicalein, from a crude extract.

• Resin Preparation: Pre-soak AB-8 type macroporous resin in 95% ethanol for 24 hours. Wash thoroughly with deionized water until no ethanol scent remains.

• Column Packing: Pack a glass column (e.g., 1.6 cm ID × 40 cm length) with the prepared resin to a bed volume (BV) of approximately 20 mL[18].

• Sample Loading: Dissolve the crude extract in deionized water (adjusting pH to ~4.0) to a concentration of approximately 0.25-0.30 mg/mL[18]. Load the sample solution onto the column at a flow rate of 2 BV/h.

• Washing: Wash the column with 10 BV of deionized water to remove sugars, salts, and highly polar impurities.

• Elution: Elute the bound flavonoids using a stepwise gradient of aqueous ethanol. Collect fractions for each step (e.g., 20%, 40%, 60% ethanol). The fraction containing 8,8''-Bibaicalein (likely in the higher ethanol concentrations) can be identified using TLC or analytical HPLC.

• Concentration: Combine the target fractions and evaporate the solvent under reduced pressure to obtain the enriched flavonoid extract.

Protocol 2: High-Purity Isolation by Preparative HPLC

This protocol is for the final purification step to achieve analytical-grade 8,8''-Bibaicalein.

• Sample Preparation: Dissolve the enriched fraction from the previous step in the initial mobile phase solvent (e.g., methanol or acetonitrile). Filter the sample through a 0.22 µm syringe filter before injection.

• Column and Mobile Phase: Use a preparative reverse-phase C18 column (e.g., 250 mm × 10 mm I.D., 5 µm particle size)[20]. The mobile phase typically consists of Solvent A (water with 0.1% formic acid) and Solvent B (acetonitrile with 0.1% formic acid)[14][17].

• Chromatographic Conditions:

  • Flow Rate: Typically 3-5 mL/min, depending on column dimensions[20].

  • Detection: UV detector set at a wavelength appropriate for flavonoids (e.g., 270-350 nm)[12][14].

  • Elution: Start with an optimized gradient based on prior analytical HPLC runs. A typical gradient might be: 0-10 min, 15-25% B; 10-25 min, 25-50% B; 25-30 min, 50-15% B.

• Fraction Collection: Collect the eluent in fractions as the peak corresponding to 8,8''-Bibaicalein is detected.

• Purity Confirmation: Evaporate the solvent from the collected fractions. Confirm the purity of the isolated compound using analytical HPLC and characterize its structure using MS and NMR.

Visualizations and Workflows

Diagram 1: General Purification Workflow for 8,8''-Bibaicalein

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | A multidimensional strategy for uncovering comprehensive quality markers of Scutellariae Radix based on UPLC-Q-TOF-MS analysis, artificial neural network, network pharmacology analysis, and molecular simulation [frontiersin.org]
• 4. A multidimensional strategy for uncovering comprehensive quality markers of Scutellariae Radix based on UPLC-Q-TOF-MS analysis, artificial neural network, network pharmacology analysis, and molecular simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. "Optimization of recrystallization process of flavonoids from Guanxi po" by Hu Yang, Zheng Liyan et al. [ifoodmm.cn]
• 10. Isolation and characterization of flavonoid from Ficus glomerata fruits. [wisdomlib.org]
• 11. Extraction and purification of antioxidative flavonoids from Chionanthus retusa leaf - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Chromatographic methods for the identification of flavonoids | Auctores [auctoresonline.org]
• 13. Extraction and Purification of Flavonoids and Antiviral and Antioxidant Activities of Polygonum perfoliatum L - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Separation of flavonoids with significant biological activity from Acacia mearnsii leaves - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00209H [pubs.rsc.org]
• 15. Recrystallization [sites.pitt.edu]
• 16. researchgate.net [researchgate.net]
• 17. Antioxidative Activity Evaluation of High Purity and Micronized Tartary Buckwheat Flavonoids Prepared by Antisolvent Recrystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Preparative Purification of Total Flavonoids from Sophora tonkinensis Gagnep. by Macroporous Resin Column Chromatography and Comparative Analysis of Flavonoid Profiles by HPLC-PAD - PMC [pmc.ncbi.nlm.nih.gov]
• 19. US2870165A - Process for recovering flavonoids from bark - Google Patents [patents.google.com]
• 20. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Unveiling the Antioxidant Potential: A Comparative Analysis of 8,8''-Bibaicalein and Other Biflavonoids

A comprehensive guide for researchers and drug development professionals on the antioxidant activities of 8,8''-Bibaicalein in comparison to other notable biflavonoids. This report synthesizes available experimental data to provide a comparative overview of their efficacy in combating oxidative stress.

Introduction

Biflavonoids, a class of naturally occurring polyphenolic compounds, have garnered significant attention in the scientific community for their diverse pharmacological activities, including potent antioxidant effects. These dimeric flavonoids play a crucial role in mitigating oxidative stress, a key factor in the pathogenesis of numerous diseases. Among these, 8,8''-Bibaicalein, a dimer of the well-studied flavonoid baicalein (B1667712), holds promise as a powerful antioxidant agent. This guide provides a comparative analysis of the antioxidant activity of 8,8''-Bibaicalein and other biflavonoids, supported by available experimental data and detailed methodologies.

While direct quantitative antioxidant activity data for 8,8''-Bibaicalein is not extensively available in the current body of scientific literature, this guide will draw comparisons based on the antioxidant properties of its monomeric unit, baicalein, and other structurally related biflavonoids.

Comparative Antioxidant Activity

The antioxidant capacity of flavonoids is often evaluated using various in vitro assays that measure their ability to scavenge free radicals and inhibit lipid peroxidation. Commonly used methods include the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay, the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical scavenging assay, and assays measuring the inhibition of lipid peroxidation. The efficacy is typically expressed as the half-maximal inhibitory concentration (IC50), where a lower value indicates higher antioxidant activity.

Data Summary

The following table summarizes the available quantitative data on the antioxidant activity of baicalein and other relevant biflavonoids. It is important to note the absence of specific IC50 values for 8,8''-Bibaicalein in the reviewed literature.

Compound	Assay	IC50 Value	Source
Baicalein	DPPH Radical Scavenging	27.21 µM	[1]
Baicalein	Lipid Peroxidation Inhibition	95.09 µM (CuSO4-induced)	[1]
Baicalein	Metal Chelating Activity	352.04 µM	[1]
Amentoflavone	DPPH Radical Scavenging	-	-
Ginkgetin	DPPH Radical Scavenging	-	-
Morelloflavone	LDL Peroxidation Inhibition	12.36 µg/mL	Not specified

Note: The table will be updated as more specific data for 8,8''-Bibaicalein and other biflavonoids becomes available.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key antioxidant assays mentioned in this guide.

DPPH Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH radical, thus neutralizing it and causing a color change from violet to yellow, which is measured spectrophotometrically.

Procedure:

• A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent like methanol (B129727) or ethanol.

• Various concentrations of the test compound (biflavonoid) are prepared.

• A specific volume of the test compound solution is mixed with a fixed volume of the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance of the solution is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• A control sample (containing the solvent instead of the test compound) is also measured.

• The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS Radical Scavenging Assay

This assay involves the generation of the ABTS radical cation (ABTS•+), which is a blue-green chromophore. The reduction of this radical by an antioxidant leads to a decolorization that is quantified spectrophotometrically.

Procedure:

• The ABTS radical cation is generated by reacting a 7 mM ABTS solution with a 2.45 mM potassium persulfate solution and allowing the mixture to stand in the dark at room temperature for 12-16 hours before use.

• The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol) to an absorbance of approximately 0.70 at 734 nm.

• Different concentrations of the test compound are prepared.

• A small volume of the test compound solution is added to a larger volume of the diluted ABTS•+ solution.

• The mixture is incubated at room temperature for a specific time (e.g., 6 minutes).

• The absorbance is measured at 734 nm.

• The percentage of inhibition is calculated similarly to the DPPH assay.

• The IC50 value is determined from the concentration-response curve.

Signaling Pathways and Experimental Workflow

To visualize the mechanisms of action and experimental processes, the following diagrams are provided.

Caption: A simplified signaling pathway illustrating how biflavonoids may mitigate oxidative stress.

Caption: A general experimental workflow for in vitro antioxidant activity assays.

Conclusion

While the direct antioxidant activity of 8,8''-Bibaicalein remains to be fully elucidated through quantitative experimental studies, the available data on its monomeric unit, baicalein, and other related biflavonoids suggest a strong potential for significant antioxidant efficacy. The provided experimental protocols and diagrams offer a foundational understanding for researchers to further investigate and compare the antioxidant properties of this promising class of natural compounds. Future studies focusing on the direct assessment of 8,8''-Bibaicalein's antioxidant capacity are warranted to fully understand its therapeutic potential in combating oxidative stress-related diseases.

References

• 1. Botanical Bioflavonoid Composition from Scutellaria baicalensis- and Acacia catechu-Protected Mice against D-Galactose-Induced Immunosenescence, and Cyclophosphamide Induced Immune Suppression - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Efficacy of 8,8''-Bibaicalein and its Analogue Baicalein Compared to Standard Drugs: A Comparative Guide

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Direct in vivo efficacy data for 8,8''-Bibaicalein is limited in publicly available research. This guide utilizes its closely related and well-studied monomer, baicalein (B1667712), as a representative compound to provide a comparative analysis against standard drugs. Baicalein is a major bioactive flavonoid found in the roots of Scutellaria baicalensis and is the foundational structure of 8,8''-Bibaicalein.

Executive Summary

This guide provides a comparative overview of the in vivo efficacy of baicalein, a key flavonoid, against standard therapeutic agents in the fields of inflammation and oncology. In preclinical models, baicalein demonstrates significant anti-inflammatory and anti-cancer properties. Its performance is compared with that of standard drugs: Indomethacin and Dexamethasone (B1670325) for inflammation, and 5-Fluorouracil (5-FU) and Cisplatin for cancer. This document synthesizes available quantitative data, details experimental methodologies, and illustrates the underlying molecular pathways to offer a comprehensive resource for researchers.

Anti-inflammatory Efficacy: Baicalein vs. Standard Drugs

Baicalein has shown potent anti-inflammatory effects in various in vivo models, primarily through the inhibition of the NF-κB signaling pathway and subsequent reduction of pro-inflammatory mediators.

Quantitative Comparison

The following table summarizes the in vivo anti-inflammatory efficacy of baicalein in comparison to Indomethacin and Dexamethasone.

Compound	Animal Model	Dosage	Administration Route	Key Efficacy Metric	Result	Reference
Baicalein	Rat, Carrageenan-induced paw edema	10, 30, 100 mg/kg	Intraperitoneal	Inhibition of paw edema	Dose-dependent reduction	[1]
100 mg/kg	Intraperitoneal	Reduction of TNF-α, IL-1β, IL-6	Significant decrease	[1]
Mouse, LPS-induced inflammation	100 mg/kg	Oral	Inhibition of TNF-α, IL-6	Significant reduction	[2]
Indomethacin	Rat, Carrageenan-induced paw edema	5 mg/kg	Intraperitoneal	Inhibition of paw edema	Significant reduction	[3]
10 mg/kg	Intraperitoneal	Oedema inhibition at 3h	54%	[4]
Dexamethasone	Mouse, LPS-induced inflammation	5 mg/kg	Intraperitoneal	Reduction of TNF-α, IL-6	Significant decrease	[5]
10 mg/kg	Intraperitoneal	Protection against lethality	Significant protection	[6]

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats

This model is a standard for evaluating acute inflammation.

• Animals: Male Wistar rats (180-220g) are typically used.

• Groups: Animals are divided into control (vehicle), positive control (e.g., Indomethacin 10 mg/kg), and baicalein treatment groups (e.g., 10, 30, 100 mg/kg).

• Administration: The test compounds or vehicle are administered intraperitoneally 30-60 minutes before the induction of inflammation.

• Induction of Edema: 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw.

• Measurement: Paw volume is measured using a plethysmometer at baseline and at regular intervals (e.g., 1, 2, 3, 4, 5 hours) after carrageenan injection.

• Analysis: The percentage of edema inhibition is calculated relative to the control group.[3][4][7]

LPS-Induced Inflammation in Mice

This model mimics systemic inflammation induced by bacterial endotoxins.

• Animals: Male C57BL/6 or BALB/c mice are commonly used.

• Groups: Control (saline), LPS, positive control (e.g., Dexamethasone 5 mg/kg), and baicalein treatment groups (e.g., 100 mg/kg).

• Administration: Baicalein is often administered orally for a number of days prior to the LPS challenge. Dexamethasone is typically given intraperitoneally shortly before LPS injection.

• Induction of Inflammation: Lipopolysaccharide (LPS) from E. coli is injected intraperitoneally (e.g., 5-15 mg/kg).

• Measurement: Animals are monitored for survival. Blood and tissues are collected at specific time points (e.g., 2, 4, 24 hours) to measure levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) using ELISA.

• Analysis: Cytokine levels and survival rates are compared between the different treatment groups.[2][5][8]

Signaling Pathway

dot

Caption: Simplified NF-κB and COX-2 signaling pathways in inflammation.

Anti-cancer Efficacy: Baicalein vs. Standard Drugs

Baicalein has demonstrated anti-tumor effects in various cancer models, including colorectal and pancreatic cancer. Its mechanisms involve inducing apoptosis, causing cell cycle arrest, and inhibiting metastasis.

Quantitative Comparison

The following table summarizes the in vivo anti-cancer efficacy of baicalein in comparison to 5-Fluorouracil and Cisplatin.

Compound	Cancer Model	Animal Model	Dosage	Administration Route	Key Efficacy Metric	Result	Reference
Baicalein	Colorectal Cancer (DLD1 xenograft)	Nude mice	20 mg/kg/day	Oral	Tumor volume reduction	Significant reduction vs. control	[9]
Pancreatic Cancer (Panc-1 xenograft)	Nude mice	10 mg/kg	Intraperitoneal	Tumor weight reduction	Significant reduction vs. control	[10]
5-Fluorouracil	Colorectal Cancer (MC38 allograft)	C57BL/6 mice	50 mg/kg/week	Intraperitoneal	Tumor growth inhibition	Slight reduction alone, significant with Baicalin (B1667713)	[11]
Colorectal Cancer (DLD-1 xenograft)	Nude mice	40 mg/kg twice a week	Intraperitoneal	Tumor volume reduction	Significant reduction vs. control	[12]
Cisplatin	Pancreatic Cancer (CAPAN-2 xenograft)	Nude mice	5 mg/kg	Intraperitoneal	Tumor growth arrest	Significant effect	[13]

Experimental Protocols

Colorectal Cancer Xenograft in Nude Mice

This is a common model to test the efficacy of anti-cancer agents.

• Cell Line: Human colorectal cancer cells (e.g., DLD-1, HCT116) are cultured.

• Animals: Immunocompromised nude mice (e.g., BALB/c nude) are used.

• Tumor Inoculation: A suspension of cancer cells (e.g., 1-5 x 10^6 cells) in saline or Matrigel is injected subcutaneously into the flank of the mice.

• Grouping and Treatment: Once tumors reach a palpable size (e.g., 50-100 mm³), mice are randomized into control (vehicle), positive control (e.g., 5-FU 40 mg/kg), and baicalein treatment groups (e.g., 20 mg/kg). Treatments are administered as per the schedule (e.g., daily oral gavage for baicalein, weekly intraperitoneal injection for 5-FU).

• Measurement: Tumor volume is measured regularly (e.g., twice a week) with calipers. Body weight is monitored as an indicator of toxicity.

• Endpoint: At the end of the study, mice are euthanized, and tumors are excised, weighed, and may be used for further analysis (e.g., histology, western blot).[9][12]

Signaling Pathway

dot

Caption: Simplified intrinsic apoptosis pathway modulated by baicalein and standard chemotherapeutics.

Conclusion

The available in vivo data suggests that baicalein is a promising natural compound with potent anti-inflammatory and anti-cancer properties. In preclinical models of inflammation, its efficacy is comparable to that of standard NSAIDs and corticosteroids. In oncology models, it demonstrates significant tumor growth inhibition. While direct comparative studies with standard chemotherapeutics are less common, baicalein shows potential both as a standalone agent and in combination therapies. Further research, particularly focusing on the dimeric form 8,8''-Bibaicalein, is warranted to fully elucidate its therapeutic potential and to establish its efficacy and safety profile in clinical settings. The detailed protocols and pathway analyses provided in this guide serve as a valuable resource for designing future preclinical and clinical investigations.

References

• 1. The antiinflammatory and analgesic effects of baicalin in carrageenan-evoked thermal hyperalgesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Baicalin prevents LPS-induced activation of TLR4/NF-κB p65 pathway and inflammation in mice via inhibiting the expression of CD14 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. khu.elsevierpure.com [khu.elsevierpure.com]
• 6. Glucocorticoids limit lipopolysaccharide‐induced lethal inflammation by a double control system | EMBO Reports [link.springer.com]
• 7. Analgesic and Anti-Inflammatory Activities of Methanol Extract of Cissus repens in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Intranasal delivery of dexamethasone efficiently controls LPS‐induced murine neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. spandidos-publications.com [spandidos-publications.com]
• 10. researchgate.net [researchgate.net]
• 11. Scutellaria baicalensis enhances 5-fluorouracil-based chemotherapy via inhibition of proliferative signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Combined 5-FU and ChoKα Inhibitors as a New Alternative Therapy of Colorectal Cancer: Evidence in Human Tumor-Derived Cell Lines and Mouse Xenografts | PLOS One [journals.plos.org]
• 13. Enhanced therapeutic effect of cis-diamminedichloroplatinum(II) against nude mouse grown human pancreatic adenocarcinoma when combined with 1-beta-D-arabinofuranosylcytosine and caffeine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Baicalein and Other Natural Compounds: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biological activities of the natural flavonoid baicalein (B1667712) against other well-researched flavonoids, quercetin (B1663063), and apigenin (B1666066). Due to the limited availability of specific experimental data for 8,8''-Bibaicalein in the current scientific literature, this guide will focus on its constituent monomer, baicalein, as a primary point of comparison. The information presented is supported by experimental data and detailed methodologies to assist in research and development.

Executive Summary

Flavonoids are a class of natural compounds widely recognized for their diverse pharmacological properties. This guide focuses on a comparative analysis of baicalein, a major bioactive component of Scutellaria baicalensis, with two other prominent flavonoids, quercetin and apigenin. The comparison encompasses their anti-inflammatory, antioxidant, and anticancer activities, presenting quantitative data (IC50 values) to facilitate a direct assessment of their potency. Detailed experimental protocols for the key assays are provided, alongside visualizations of the primary signaling pathways modulated by these compounds, to offer a comprehensive resource for laboratory investigation.

Data Presentation: Quantitative Comparison of Bioactivities

The following tables summarize the half-maximal inhibitory concentration (IC50) values for baicalein, quercetin, and apigenin in various in vitro assays, providing a quantitative measure of their efficacy in key biological activities.

Table 1: Anti-Inflammatory Activity - Lipoxygenase Inhibition

Compound	Lipoxygenase Isoform	IC50 (µM)
Baicalein	12-Lipoxygenase	0.12[1][2]
5-Lipoxygenase	9.5[1][2]
Quercetin	Lipoxygenase	~2 - 7[3]
Apigenin	Lipoxygenase	>100

Table 2: Antioxidant Activity - DPPH Radical Scavenging Assay

Compound	IC50 (µM)
Baicalein	Not explicitly found in µM, but demonstrated strong activity.
Quercetin	0.74 - 15.9[4][5]
Apigenin	8.5[6]

Table 3: Anticancer Activity - Cytotoxicity against MCF-7 Human Breast Cancer Cells

Compound	IC50 (µM)
Baicalein	95[7][8]
Quercetin	37 - 200[9][10][11][12]
Apigenin	8 - 80[13][14]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and assist in the design of further studies.

Lipoxygenase Inhibition Assay

Objective: To determine the inhibitory effect of a compound on the activity of lipoxygenase, a key enzyme in the inflammatory pathway.

Procedure:

• Prepare a reaction mixture containing a buffer (e.g., Tris-HCl), the substrate (e.g., linoleic acid or arachidonic acid), and the test compound at various concentrations.

• Initiate the reaction by adding the lipoxygenase enzyme solution.

• Monitor the formation of the product (e.g., hydroperoxyoctadecadienoic acid) by measuring the increase in absorbance at a specific wavelength (e.g., 234 nm) using a spectrophotometer.

• Calculate the percentage of inhibition for each concentration of the test compound relative to a control without the inhibitor.

• Determine the IC50 value, the concentration of the compound that causes 50% inhibition of the enzyme activity, by plotting the percentage of inhibition against the compound concentration.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Objective: To assess the free radical scavenging capacity of a compound.[15][16][17][18][19]

Procedure:

• Prepare a stock solution of DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol).[15] The solution should have a deep purple color.

• Prepare serial dilutions of the test compound.

• Add a fixed volume of the DPPH solution to each dilution of the test compound.[15]

• Incubate the mixture in the dark for a specified period (e.g., 30 minutes).[15][18]

• Measure the absorbance of the solution at a specific wavelength (typically 517 nm) using a spectrophotometer.[15][18]

• The scavenging of the DPPH radical by the antioxidant compound leads to a color change from purple to yellow, resulting in a decrease in absorbance.

• Calculate the percentage of radical scavenging activity for each concentration.

• Determine the IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals.

MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Assay for Anticancer Cytotoxicity

Objective: To measure the cytotoxic effect of a compound on cancer cells by assessing cell viability.[20][21][22]

Procedure:

• Seed cancer cells (e.g., MCF-7) in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound and incubate for a specific duration (e.g., 24, 48, or 72 hours).

• After the incubation period, add MTT solution to each well.[20][23]

• Incubate the plate for a few hours to allow viable cells to metabolize the MTT into purple formazan (B1609692) crystals.[20][23]

• Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.[22]

• Measure the absorbance of the resulting purple solution using a microplate reader at a wavelength of around 570 nm.

• The absorbance is directly proportional to the number of viable cells.

• Calculate the percentage of cell viability for each concentration relative to an untreated control.

• Determine the IC50 value, the concentration of the compound that causes a 50% reduction in cell viability.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, created using the DOT language, illustrate key signaling pathways modulated by baicalein, quercetin, and apigenin, as well as a generalized experimental workflow for evaluating the bioactivity of natural compounds.

Caption: General experimental workflow for evaluating the bioactivity of natural compounds.

Caption: Simplified signaling pathways modulated by Baicalein, Quercetin, and Apigenin.

Conclusion

This comparative guide highlights the potent and varied biological activities of baicalein, quercetin, and apigenin. While direct experimental data for 8,8''-Bibaicalein remains elusive, the comprehensive data presented for its monomer, baicalein, provides a valuable benchmark for researchers. The quantitative data, detailed experimental protocols, and signaling pathway diagrams offer a foundational resource for further investigation into the therapeutic potential of these and other natural flavonoids. Future research should prioritize the isolation and characterization of 8,8''-Bibaicalein to enable a direct and conclusive comparison of its bioactivities.

References

• 1. Targeting the PI3K/Akt/mTOR axis by apigenin for cancer prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quercetin inhibition of myocardial fibrosis through regulating MAPK signaling pathway via ROS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolic transformation has a profound effect on anti-inflammatory activity of flavonoids such as quercetin: lack of association between antioxidant and lipoxygenase inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nehu.ac.in [nehu.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. ejmoams.com [ejmoams.com]
• 7. cambridge.org [cambridge.org]
• 8. Inhibition of PI3K/Akt/mTOR pathway by apigenin induces apoptosis and autophagy in hepatocellular carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. jbclinpharm.org [jbclinpharm.org]
• 11. Quercetin Suppresses Twist to Induce Apoptosis in MCF-7 Breast Cancer Cells | PLOS One [journals.plos.org]
• 12. Effects of Quercetin-Loaded Nanoparticles on MCF-7 Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Apigenin induced MCF-7 cell apoptosis-associated reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. acmeresearchlabs.in [acmeresearchlabs.in]
• 16. researchgate.net [researchgate.net]
• 17. 2.6. Determination of antioxidant activity by DPPH and Superoxide radical scavenging assays [bio-protocol.org]
• 18. marinebiology.pt [marinebiology.pt]
• 19. DPPH Radical Scavenging Assay [mdpi.com]
• 20. merckmillipore.com [merckmillipore.com]
• 21. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 22. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Handling Protocols for Novel Flavonoids and Alkaloids

Disclaimer: The compound "8,8''-Bibaicalein" is a recently identified quality marker in Scutellariae Radix and is not a commercially available chemical with an established Safety Data Sheet (SDS).[1][2][3][4] Therefore, this guide provides essential safety and handling information based on protocols for two plausible related compounds: Baicalein (a flavonoid precursor) and Bicuculline (a structurally distinct but hazardous plant-derived alkaloid). Researchers handling novel or uncharacterized substances should adopt the highest level of precaution. Bicuculline is highly toxic, and its safety protocols represent a conservative approach for handling unknown or potent compounds.[5][6][7][8]

This guide provides procedural, step-by-step guidance for researchers, scientists, and drug development professionals to ensure the safe handling, use, and disposal of these and similar research chemicals.

Hazard Assessment and Personal Protective Equipment (PPE)

Due to the uncharacterized nature of 8,8''-Bibaicalein, a comprehensive risk assessment is mandatory. The following PPE recommendations are based on the known hazards of Bicuculline (high toxicity) and Baicalein (irritant).

Summary of Recommended Personal Protective Equipment (PPE)

PPE Component	Specification	Recommended Use
Gloves	Double-gloved with chemotherapy-tested nitrile gloves (ASTM D6978-05 compliant).[9][10]	Required for all handling activities, including preparation, administration, and disposal.[9] Change outer glove immediately if contaminated.
Gown	Disposable, solid-front gown with back closure made of non-absorbent material (e.g., polyethylene-coated polypropylene).[9][10]	Required when there is any potential for splashing or contamination of clothing. Must have long sleeves with tight-fitting cuffs.[9]
Eye/Face Protection	Tightly fitting safety goggles (EN 166 compliant) and a face shield.[11][12]	Required for all handling activities, especially when handling powders or liquids, to protect against splashes.[9]
Respiratory Protection	NIOSH-approved N95 or higher respirator. For potential vapors or high-concentration aerosols, a full-face respirator with appropriate cartridges.[9][13]	Required when handling powders outside of a certified chemical fume hood or when aerosols may be generated.[9]
Foot Protection	Closed-toe shoes and disposable shoe covers.[10]	Required in all laboratory areas where the compound is handled.

Safe Handling and Operational Plan

All handling of potent, uncharacterized compounds must occur in a designated area with controlled access.

Experimental Workflow for Safe Handling

Caption: Step-by-step workflow for the safe handling of potent research chemicals.

Experimental Protocols:

• Designated Area: All work must be conducted in a designated area, such as a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood to protect from inhalation exposure.[13]

• Pre-Handling: Before beginning, ensure all necessary materials, including the chemical, solvents, glassware, and clearly labeled waste containers, are inside the containment area.

• Weighing: When handling the compound as a solid, use a balance inside the fume hood. Use anti-static measures to prevent dispersal of the powder.

• Solution Preparation: Add solvents slowly to avoid splashing. Keep containers closed when not in use.

• Post-Handling: After the procedure, decontaminate all surfaces and equipment. Doff PPE by removing the outer gloves first, followed by the gown, face shield, and inner gloves, to prevent self-contamination. Always wash hands thoroughly with soap and water after removing PPE.[5]

Emergency and Disposal Plan

Prompt and correct response to spills is critical. All personnel must be trained on these procedures.

Chemical Spill Response Plan

Caption: Logical workflow for responding to a chemical spill.

Spill Cleanup Procedure:

• Alert & Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Don PPE: Obtain a chemical spill kit. Don two pairs of chemotherapy-tested gloves, a disposable gown, eye protection, and a NIOSH-approved respirator.[9]

• Containment: For liquids, cover the spill with an absorbent pad, working from the outside in. For solids, gently cover the spill with a damp absorbent pad to avoid making the powder airborne.[9]

• Cleanup: Use a scoop and scraper to collect all contaminated materials. Place everything, including used PPE, into a designated "Chemotherapeutic Waste" or "Hazardous Chemical Waste" bag.[9]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent, followed by water.

Disposal Plan:

All waste generated from handling these compounds is considered hazardous.

Waste Type	Disposal Container	Procedure
Solid Waste	Labeled Hazardous Chemical Waste Bag (Puncture-proof for solids)	Includes contaminated PPE, absorbent pads, and weighing papers. Seal the bag and place it in a designated hazardous waste accumulation area.
Liquid Waste	Labeled Hazardous Liquid Waste Container (Chemically resistant)	Collect all unused solutions and solvent rinses. Do not mix with incompatible waste streams. Keep the container closed when not in use.
Sharps Waste	Labeled Sharps Container	Includes needles, syringes, and contaminated broken glassware.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Never dispose of this material down the drain or in regular trash.[12]

References

• 1. Frontiers | A multidimensional strategy for uncovering comprehensive quality markers of Scutellariae Radix based on UPLC-Q-TOF-MS analysis, artificial neural network, network pharmacology analysis, and molecular simulation [frontiersin.org]
• 2. A multidimensional strategy for uncovering comprehensive quality markers of Scutellariae Radix based on UPLC-Q-TOF-MS analysis, artificial neural network, network pharmacology analysis, and molecular simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. frontiersin.org [frontiersin.org]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 11. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 12. chemicalbook.com [chemicalbook.com]
• 13. gerpac.eu [gerpac.eu]